Clothianidin-d3

Core Science & Biosynthesis

Clothianidin-d3 synthesis and purification methods

An in-depth technical guide on the synthesis and purification of Clothianidin-d3.This guide is intended for researchers, scientists, and drug development professionals, providing detailed methodologies and data for the synthesis and purification of Clothianidin-d3.

Introduction

Clothianidin is a neonicotinoid insecticide that acts as an agonist of the nicotinic acetylcholine (B1216132) receptor in insects.[1][2][3] Its deuterated analog, Clothianidin-d3, serves as a crucial internal standard for analytical and research purposes, particularly in liquid chromatography-tandem mass spectrometry (LC-MS/MS) based methods for residue analysis.[4][5] The incorporation of deuterium (B1214612) atoms provides a distinct mass shift, allowing for accurate quantification in complex matrices. This guide details a plausible synthesis route and purification methods for Clothianidin-d3, based on established procedures for Clothianidin.

Synthesis of Clothianidin-d3

The synthesis of Clothianidin-d3 can be adapted from the established synthesis of Clothianidin. The key modification is the use of a deuterated starting material to introduce the deuterium atoms into the final molecule. Based on the structure of Clothianidin-d3 (C6D3H5ClN5O2S), the deuterium atoms are located on the methyl group attached to the guanidine (B92328) nitrogen. Therefore, the synthesis would likely involve a deuterated methylamine (B109427) or a related deuterated precursor.

A plausible synthetic approach involves the reaction of a substituted thiazole (B1198619) with a deuterated nitroguanidine (B56551) derivative. The following is a generalized reaction scheme based on patent literature for Clothianidin synthesis.[6][7][8][9]

Reaction Scheme:

Caption: Proposed synthesis pathway for Clothianidin-d3.

Detailed Experimental Protocol (Hypothetical)

This protocol is adapted from synthesis methods described for Clothianidin and modified for the preparation of Clothianidin-d3.

Materials:

• N-methyl-d3-N'-nitroguanidine

• 2-chloro-5-(chloromethyl)thiazole

• Potassium carbonate (K2CO3)

• N,N-Dimethylformamide (DMF)

• Dichloromethane (B109758) (or other suitable organic solvent)

• Saturated brine solution

• Anhydrous magnesium sulfate (B86663) (MgSO4)

Procedure:

• In a round-bottom flask, dissolve N-methyl-d3-N'-nitroguanidine (1 equivalent) and 2-chloro-5-(chloromethyl)thiazole (1 equivalent) in DMF.

• Add potassium carbonate (2.5 equivalents) to the mixture.

• Stir the reaction mixture at a controlled temperature (e.g., 40-50°C) and monitor the reaction progress by a suitable technique like HPLC or TLC until the starting materials are consumed.[6]

• After the reaction is complete, cool the mixture to room temperature and filter to remove inorganic salts.

• To the filtrate, add a saturated brine solution and an organic solvent such as dichloromethane for extraction.[6][8]

• Separate the organic layer, and wash it with brine.

• Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate the solvent under reduced pressure to obtain the crude Clothianidin-d3.

Purification of Clothianidin-d3

Purification of the crude product is essential to achieve the high purity required for an analytical standard (typically ≥97%).[10] The primary methods for purifying Clothianidin, which are applicable to its deuterated analog, are crystallization and chromatographic techniques.

Purification Workflow

Caption: General workflow for the purification of Clothianidin-d3.

Detailed Purification Protocol

Materials:

• Crude Clothianidin-d3

• Ethanol (or other suitable solvent for crystallization)

• Deionized water

Procedure:

• Extraction and Washing: As described in the synthesis protocol, perform a liquid-liquid extraction to remove water-soluble impurities.[6][8]

• Crystallization: Dissolve the crude Clothianidin-d3 in a minimal amount of a suitable hot solvent (e.g., ethanol). Slowly add a co-solvent (e.g., water) until turbidity is observed. Allow the solution to cool slowly to room temperature, and then cool further in an ice bath to promote crystallization.

• Filtration and Washing: Collect the crystals by vacuum filtration. Wash the crystals with a cold solvent mixture to remove any remaining impurities.

• Drying: Dry the purified crystals under vacuum to remove residual solvents.

• Purity Assessment: The purity of the final product should be determined by High-Performance Liquid Chromatography (HPLC) and confirmed by Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) to verify the isotopic enrichment. The mass shift for Clothianidin-d3 is M+3.

Data Presentation

The following tables summarize key quantitative data related to Clothianidin and its deuterated analog.

Table 1: Physicochemical Properties of Clothianidin-d3

Property	Value	Reference
Molecular Formula	C6D3H5ClN5O2S
Molecular Weight	252.70 g/mol
Mass Shift (vs. unlabeled)	M+3
Purity (typical)	≥97.0% (HPLC)	[10]

Table 2: Example Yields and Purity from Clothianidin Synthesis Patents (for non-deuterated analog)

Solvent System for Extraction	Yield (%)	Purity (%) (HPLC)	Reference
Dichloromethane / Saturated Brine	91.0	99.3	[6]
Ethyl Acetate / Saturated Brine	95.5	99.7	[8]
Petroleum Ether / Saturated Brine	92.14	99.3	[6]
Dichloromethane / Saturated Brine	90.9	98.5	[8]
Petroleum Ether / Saturated Brine	94.5	99.2	[8]

Note: The yields and purities in Table 2 are for the non-deuterated Clothianidin and are provided as a reference for what can be expected in a well-optimized synthesis.

Conclusion

References

• 1. fao.org [fao.org]
• 2. researchgate.net [researchgate.net]
• 3. Clothianidin - Wikipedia [en.wikipedia.org]
• 4. scientificlabs.co.uk [scientificlabs.co.uk]
• 5. researchgate.net [researchgate.net]
• 6. Clothianidin synthesis process - Eureka | Patsnap [eureka.patsnap.com]
• 7. CN107163000A - The preparation method of clothianidin - Google Patents [patents.google.com]
• 8. CN103242258A - Clothianidin synthesis process - Google Patents [patents.google.com]
• 9. CN102432561A - Preparation method of neonicotinoid insecticide clothianidin - Google Patents [patents.google.com]
• 10. PESTANAL Clothianidin-d3, Analytical Standard, 97.0% (HPLC), MilliporeSigma Supelco 50 mg | Buy Online | MilliporeSigma Supelco | Fisher Scientific [fishersci.com]

Physico-chemical properties of Clothianidin-d3

A comprehensive technical guide on the physico-chemical properties of Clothianidin-d3, designed for researchers, scientists, and drug development professionals. This document provides a detailed overview of the compound's core characteristics, supported by experimental methodologies and visual diagrams to facilitate understanding.

Introduction

Clothianidin-d3 is the deuterium-labeled form of Clothianidin, a neonicotinoid insecticide.[1][2] Neonicotinoids are a class of neuro-active insecticides that act on the central nervous system of insects by binding to nicotinic acetylcholine (B1216132) receptors (nAChRs), leading to overstimulation, paralysis, and eventual death.[1][3][4] Due to their selective toxicity to insects over mammals, they are widely used in agriculture.[4] The deuterated analog, Clothianidin-d3, serves as an internal standard for quantitative analysis by methods such as NMR, GC-MS, or LC-MS and can also be used as a tracer in metabolic studies.[2] This guide focuses on the essential physico-chemical properties of Clothianidin-d3.

Physico-chemical Properties

The physico-chemical properties of a compound are critical for understanding its behavior in various systems, including its environmental fate and biological interactions.

Identification

Proper identification of a chemical substance is fundamental for research and regulatory purposes.

Property	Value	Source
IUPAC Name	1-[(2-chloro-1,3-thiazol-5-yl)methyl]-2-nitro-3-(trideuteriomethyl)guanidine	[5]
CAS Number	1262776-24-8	[5][6][7]
Molecular Formula	C6D3H5ClN5O2S	[6][7]
Molecular Weight	252.70 g/mol	[1][5][6][7]
InChI	1S/C6H8ClN5O2S/c1-8-6(11-12(13)14)10-3-4-2-9-5(7)15-4/h2H,3H2,1H3,(H2,8,10,11)/i1D3	[6]
SMILES	[2H]C([2H])([2H])N\C(NCc1cnc(Cl)s1)=N/--INVALID-LINK--=O	[6]

Physical and Chemical Properties

These properties determine the physical state and chemical reactivity of Clothianidin-d3.

Property	Value	Source
Physical State	Crystalline solid, Clear, colorless powder	[8][9]
Melting Point	176.8 °C (for Clothianidin)	[4][9][10]
Boiling Point	432.5 °C (for Clothianidin)	[10]
pKa	11.09 at 20 °C (for Clothianidin)	[4][9]
Log P (Kow)	1.3 (Computed)	[5]
Vapor Pressure	3.8 x 10⁻¹¹ Pa at 20°C (for Clothianidin)	[9]
Stability	Stable for at least 2 years when stored at -20°C	[1]

Solubility

Solubility is a key factor in the absorption, distribution, metabolism, and excretion (ADME) of a compound.

Solvent	Solubility (at 20-25 °C)	Source
Water	0.327 g/L (for Clothianidin)	[4][9][10]
DMSO	~30 mg/mL (for Clothianidin)	[8]
Dimethylformamide	~30 mg/mL (for Clothianidin)	[8]
Acetone	15.2 g/L (for Clothianidin)	[4]
Methanol	6.26 g/L (for Clothianidin)	[4]
Ethyl Acetate	2.03 g/L (for Clothianidin)	[4]
Dichloromethane	1.32 g/L (for Clothianidin)	[4]
Xylene	0.0128 g/L (for Clothianidin)	[4]
Heptane	< 0.00104 g/L (for Clothianidin)	[4]

Experimental Protocols

Standardized methods are employed to determine the physico-chemical properties of pesticides like Clothianidin-d3. While specific experimental details for the deuterated form are not extensively published, the protocols are analogous to those for the parent compound.

Determination of Water Solubility

The flask method (OECD Guideline 105) is commonly used.

• An excess amount of the test substance is added to a known volume of distilled water in a flask.

• The flask is agitated at a constant temperature until equilibrium is reached.

• The solution is then centrifuged or filtered to remove undissolved particles.

• The concentration of the substance in the aqueous phase is determined by a suitable analytical method, such as High-Performance Liquid Chromatography (HPLC).

Determination of Octanol-Water Partition Coefficient (Log P)

The shake-flask method (OECD Guideline 107) is a standard procedure.

• A known amount of the substance is dissolved in either water or n-octanol.

• Equal volumes of the n-octanol and water phases are mixed in a vessel and shaken until equilibrium is achieved.

• The phases are separated by centrifugation.

• The concentration of the substance in each phase is measured to calculate the partition coefficient.

Determination of Vapor Pressure

The gas saturation method (OECD Guideline 104) is often utilized.

• A stream of inert gas is passed through or over the substance at a controlled temperature and flow rate.

• The substance is trapped from the gas stream using a suitable sorbent.

• The amount of substance transported by the gas is quantified, and the vapor pressure is calculated from this data.

Metabolic Pathway of Clothianidin

In biological systems, Clothianidin undergoes metabolic transformations. Studies in zebrafish and rats have identified N-demethylation and nitro-reduction as the primary metabolic pathways.[3][4][11] The liver and intestine are the main sites of metabolism.[3][11]

Caption: Metabolic pathways of Clothianidin in biological systems.

Synthesis of Clothianidin

The synthesis of Clothianidin typically involves a multi-step chemical process. A common method is the reaction between 2-chloro-5-chloromethylthiazole (B146395) and a substituted nitroguanidine (B56551) derivative.[10][12][13][14]

Caption: Simplified workflow for the chemical synthesis of Clothianidin.

Conclusion

This technical guide provides a summary of the key physico-chemical properties of Clothianidin-d3, a critical tool for analytical and metabolic research involving its parent compound, Clothianidin. The data presented, along with the outlined experimental protocols and pathway diagrams, offer valuable insights for researchers in the fields of environmental science, toxicology, and drug development. Understanding these fundamental properties is essential for the accurate interpretation of experimental results and for predicting the environmental and biological behavior of this widely used insecticide.

References

• 1. d3-Clothianidin - CAS-Number 1262776-24-8 - Order from Chemodex [chemodex.com]
• 2. medchemexpress.com [medchemexpress.com]
• 3. researchgate.net [researchgate.net]
• 4. Clothianidin | C6H8ClN5O2S | CID 86287519 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 5. Clothianidin-d3 | C6H8ClN5O2S | CID 136257761 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 6. Clothianidin-d3 PESTANAL®, analytical standard | 1262776-24-8 [sigmaaldrich.com]
• 7. Clothianidin-D3 - Deuterated Reference Standard for Method Validation (CAS 1262776-24-8) [witega.de]
• 8. cdn.caymanchem.com [cdn.caymanchem.com]
• 9. ntp.niehs.nih.gov [ntp.niehs.nih.gov]
• 10. Clothianidin (Ref: CGA 322704) [sitem.herts.ac.uk]
• 11. Bio-uptake, tissue distribution and metabolism of a neonicotinoid insecticide clothianidin in zebrafish - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. Clothianidin synthesis process - Eureka | Patsnap [eureka.patsnap.com]
• 13. CN103242258A - Clothianidin synthesis process - Google Patents [patents.google.com]
• 14. CN107163000A - The preparation method of clothianidin - Google Patents [patents.google.com]

The Metabolic Journey of Clothianidin: An In-Vivo Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the metabolic fate and pathways of Clothianidin in vivo. While this document focuses on the non-deuterated form, the metabolic profile of Clothianidin-d3 is expected to be analogous, as deuteration is primarily utilized for analytical tracing without significantly altering metabolic routes. The information presented herein is critical for understanding the absorption, distribution, metabolism, and excretion (ADME) profile of this neonicotinoid insecticide.

Absorption, Distribution, and Excretion

Clothianidin is rapidly absorbed and extensively distributed throughout the body following oral administration. Studies in rats have shown that the maximum concentration in the blood is reached approximately 2 hours after a low oral dose.[1][2] The compound is distributed to all tissues and organs, with the highest concentrations observed in the kidney and liver.[1] However, it is also rapidly eliminated from these tissues without evidence of accumulation.[1]

Excretion of Clothianidin and its metabolites is nearly complete within 48 hours of administration, with approximately 90% of the dose being excreted in the urine.[1] The parent compound, Clothianidin, is the major substance found in excreta, accounting for over 60% of the administered dose.[1][2]

Table 1: Pharmacokinetic Parameters of Clothianidin in Rats

Parameter	Value	Reference
Time to Maximum Blood Concentration (Tmax)	2 hours (low dose)	[1][2]
Blood Half-life (t1/2)	2.9 - 4.0 hours	[1][2]
Primary Route of Excretion	Urine (~90%)	[1]
Excretion of Parent Compound	>60% of administered dose	[1][2]

Metabolic Pathways

The in vivo metabolism of Clothianidin proceeds through several key pathways, primarily involving oxidation and cleavage of the molecule. The major metabolic reactions identified in rats are:

• Oxidative Demethylation: This reaction results in the formation of N-(2-chlorothiazol-5-ylmethyl)-N'-nitroguanidine (N-desmethyl-clothianidin).[1][2]

• Cleavage of the Carbon-Nitrogen Bond: The bond between the thiazolylmethyl moiety and the nitroguanidine (B56551) moiety is cleaved.[1][2]

  • The nitroguanidine portion is primarily transformed into N-methyl-N'-nitroguanidine.[1][2]

  • The thiazole (B1198619) portion is further metabolized to 2-(methylthio)thiazole-5-carboxylic acid.[1][2]

In zebrafish, N-demethylation and nitro-reduction have been identified as the main metabolic pathways.[3][4] Human cytochrome P450 (CYP) enzymes, specifically CYP3A4, 2C19, and 2A6, are involved in the conversion of Clothianidin to desmethyl-Clothianidin.[5]

Table 2: Major Metabolites of Clothianidin

Metabolite	Metabolic Pathway	Species	Reference
N-(2-chlorothiazol-5-ylmethyl)-N'-nitroguanidine (N-desmethyl-clothianidin)	Oxidative Demethylation	Rats, Zebrafish	[1][2][3][4]
N-methyl-N'-nitroguanidine	C-N Bond Cleavage	Rats	[1][2]
2-(methylthio)thiazole-5-carboxylic acid	C-N Bond Cleavage and further metabolism	Rats	[1][2]
Clothianidin Urea	Nitro-reduction	Zebrafish	[3][4]

Below is a diagram illustrating the primary metabolic pathways of Clothianidin.

Primary metabolic pathways of Clothianidin.

Experimental Protocols

The following sections detail the methodologies commonly employed in the in vivo study of Clothianidin metabolism.

Animal Studies

• Animal Model: Male and female rats are typically used.[1]

• Dosing: A single oral administration of radiolabeled Clothianidin ([nitroimino-14C]- or [thiazolyl-2-14C]clothianidin) is common.[1][2] Doses can range from a low dose (e.g., 5 mg/kg body weight) to a high dose (e.g., 250 mg/kg body weight).[1][2]

• Sample Collection: Blood, urine, feces, and various tissues (including kidney and liver) are collected at specified time points post-administration.[1]

Analytical Methods

• Sample Preparation: Tissues may be homogenized. Urine and feces are often analyzed directly or after extraction.

• Analytical Techniques:

  • High-Performance Liquid Chromatography (HPLC): Used for the separation and quantification of Clothianidin and its metabolites.[1] A UV detector is often employed for detection.

  • Thin-Layer Chromatography (TLC): Also used for the separation of metabolites.[1]

  • Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS): A highly sensitive and specific method for the identification and quantification of Clothianidin and its metabolites in various biological matrices.

  • Radiometric Analysis: When using radiolabeled compounds, liquid scintillation counting is used to determine the concentration of radioactivity in samples.[1]

Below is a workflow diagram for a typical in vivo metabolism study of Clothianidin.

Workflow for a typical in vivo Clothianidin metabolism study.

This guide provides a foundational understanding of the in vivo metabolic fate of Clothianidin. The rapid absorption, widespread distribution, and efficient excretion, primarily as the parent compound and a few key metabolites, are defining characteristics of its ADME profile. The detailed experimental protocols and metabolic pathways outlined here serve as a valuable resource for researchers in the fields of toxicology, drug metabolism, and environmental science.

References

• 1. Absorption, tissue distribution, excretion, and metabolism of clothianidin in rats - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Clothianidin | C6H8ClN5O2S | CID 86287519 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. Bio-uptake, tissue distribution and metabolism of a neonicotinoid insecticide clothianidin in zebrafish - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Enzymes and Inhibitors in Neonicotinoid Insecticide Metabolism - PMC [pmc.ncbi.nlm.nih.gov]

In-depth Technical Guide on the Isotopic Labeling Stability of Clothianidin-d3

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of the isotopic labeling stability of Clothianidin-d3, a deuterated internal standard crucial for the accurate quantification of the neonicotinoid insecticide Clothianidin in various matrices. This document outlines the fundamental principles of isotopic stability, potential degradation pathways, and recommended experimental protocols for stability assessment. While specific quantitative stability data for Clothianidin-d3 is not extensively available in public literature, this guide synthesizes analogous data for related compounds and provides detailed methodologies for researchers to generate their own stability data. Furthermore, it includes a visualization of the mode of action of Clothianidin to provide a broader context for its use in research.

Introduction to Isotopic Labeling and Clothianidin-d3

Isotopically labeled compounds are indispensable tools in analytical chemistry, particularly in liquid chromatography-mass spectrometry (LC-MS/MS) based quantification. Clothianidin-d3 is the deuterated form of Clothianidin, a second-generation neonicotinoid insecticide. The substitution of three hydrogen atoms with deuterium (B1214612) on the N-methyl group creates a mass shift that allows it to be distinguished from the unlabeled analyte by a mass spectrometer. Its use as an internal standard is predicated on the assumption that it behaves chemically and physically identically to the unlabeled Clothianidin throughout sample preparation and analysis, thus correcting for variations in extraction efficiency and matrix effects.

The stability of the isotopic label is paramount for the reliability of quantitative data. Degradation of the internal standard or exchange of the deuterium atoms with protons from the solvent or matrix can lead to inaccurate measurements. The deuterium atoms in Clothianidin-d3 are located on a methyl group attached to a nitrogen atom (N-methyl-d3), a position generally considered stable and not prone to back-exchange under typical analytical conditions.

Factors Influencing the Stability of Clothianidin-d3

The stability of Clothianidin-d3 can be influenced by several factors, mirroring the stability of its unlabeled counterpart. These include:

• pH: Neonicotinoids, in general, exhibit pH-dependent stability. For instance, the related neonicotinoid Imidacloprid is most stable at higher pH values and less stable under acidic conditions[1]. The degradation of Clothianidin has also been shown to be affected by pH[2].

• Temperature: Elevated temperatures can accelerate the degradation of chemical compounds, including Clothianidin. Long-term storage at low temperatures (e.g., -20°C) is typically recommended for pesticide standards to maintain their integrity[3][4].

• Light: Photodegradation can be a significant degradation pathway for many pesticides. Studies on unlabeled Clothianidin have shown it to be susceptible to photolysis[2]. Therefore, storage of Clothianidin-d3 solutions in amber vials or in the dark is advisable.

• Matrix Effects: The composition of the sample matrix (e.g., soil, plasma, urine) can influence the stability of the analyte and the internal standard. Components within the matrix can catalyze degradation reactions.

Quantitative Stability Data

While specific, publicly available long-term stability studies on Clothianidin-d3 are limited, data from related compounds and general pesticide stability studies provide valuable insights. The following tables summarize analogous data and provide a framework for expected stability.

Table 1: General Stability of Neonicotinoid Insecticides under Different Conditions

Compound	Condition	Half-life (t½)	Reference
Imidacloprid	Hydrolysis (pH 4)	36.2 days	[1]
Imidacloprid	Hydrolysis (pH 9)	41.6 days	[1]
Imidacloprid	Soil	35.9 to 1230 days	[5]
Thiamethoxam	Soil	11 to 26 days	[5]
Clothianidin	Soil	148 to 1155 days	[6]
Clothianidin	Photolysis (Water)	Varies with conditions	[2]

Table 2: Recommended Storage Conditions for Pesticide Stock Solutions

Solution Type	Solvent	Storage Temperature	Expected Stability	Reference
Stock Solutions	Acetonitrile, Toluene, Ethyl Acetate	≤ -20°C	2 - 8 years	[3]
Working Solutions	Acetonitrile	4°C or -20°C	Days to Months (compound dependent)	[4]

Experimental Protocols for Stability Assessment

To ensure the reliability of Clothianidin-d3 as an internal standard, it is crucial to perform stability studies under the specific conditions of your analytical method. The following are detailed protocols for key stability experiments.

Stock Solution Stability

This experiment assesses the stability of the Clothianidin-d3 stock solution under its intended storage conditions.

Methodology:

• Prepare a stock solution of Clothianidin-d3 in a suitable solvent (e.g., acetonitrile) at a known concentration (e.g., 1 mg/mL).

• Divide the stock solution into multiple aliquots in amber glass vials and store them at the intended storage temperature (e.g., -20°C).

• At specified time points (e.g., 0, 1, 3, 6, 12 months), analyze an aliquot of the stored solution.

• Compare the concentration of the stored solution to a freshly prepared stock solution of the same concentration.

• The stock solution is considered stable if the mean concentration of the stored solution is within ±10% of the freshly prepared solution.

Freeze-Thaw Stability

This experiment evaluates the stability of Clothianidin-d3 in a biological matrix after repeated freezing and thawing cycles.

Methodology:

• Spike a blank biological matrix (e.g., plasma, urine) with a known concentration of Clothianidin-d3.

• Divide the spiked matrix into several aliquots.

• Subject the aliquots to a specified number of freeze-thaw cycles (e.g., three cycles). A freeze-thaw cycle consists of freezing the sample at -20°C or -80°C for at least 12 hours, followed by thawing at room temperature.

• After the final thaw, analyze the samples and compare the results to a freshly prepared spiked matrix sample that has not undergone freeze-thaw cycles.

• The compound is considered stable if the concentration after the freeze-thaw cycles is within ±15% of the initial concentration.

Long-Term Stability in Matrix

This experiment assesses the long-term stability of Clothianidin-d3 in a biological matrix at the intended storage temperature.

Methodology:

• Spike a blank biological matrix with a known concentration of Clothianidin-d3.

• Store the spiked matrix samples at the intended storage temperature (e.g., -80°C) for a duration that covers the expected sample storage time in a study.

• At various time points, analyze the stored samples and compare the results to freshly prepared spiked samples.

• The compound is considered stable if the concentration in the stored samples is within ±15% of the initial concentration.

Forced Degradation Studies

Forced degradation studies are performed to identify potential degradation products and pathways, and to demonstrate the stability-indicating nature of an analytical method.

Methodology:

• Acid and Base Hydrolysis:

  • Treat a solution of Clothianidin-d3 with an acid (e.g., 0.1 M HCl) and a base (e.g., 0.1 M NaOH) at an elevated temperature (e.g., 60°C) for a defined period.

  • Neutralize the samples and analyze for the parent compound and any degradation products.

• Oxidative Degradation:

  • Treat a solution of Clothianidin-d3 with an oxidizing agent (e.g., 3% H₂O₂) at room temperature.

  • Analyze the sample at different time points to monitor degradation.

• Photostability:

  • Expose a solution of Clothianidin-d3 to a light source that produces a combination of UV and visible light (e.g., in a photostability chamber).

  • Analyze the sample at different time points and compare to a control sample stored in the dark.

• Thermal Degradation:

  • Expose solid Clothianidin-d3 and a solution of Clothianidin-d3 to elevated temperatures (e.g., 60°C, 80°C).

  • Analyze the samples at different time points to assess thermal lability.

Assessment of Isotopic Exchange (H/D Exchange)

While the N-methyl-d3 group is generally stable, it is prudent to confirm the absence of hydrogen-deuterium (H/D) exchange under the specific analytical conditions.

Methodology:

• Incubate a solution of Clothianidin-d3 in the sample matrix and in the final reconstitution solvent under the conditions of the analytical method (e.g., at room temperature for the duration of a typical autosampler run).

• Analyze the incubated samples by LC-MS/MS, monitoring for any increase in the signal corresponding to unlabeled Clothianidin (M+0) and a decrease in the signal of Clothianidin-d3 (M+3).

• The absence of a significant change in the isotopic ratio confirms the stability of the deuterium label.

Clothianidin Mode of Action and Signaling Pathway

Clothianidin, like other neonicotinoids, acts as an agonist at the nicotinic acetylcholine (B1216132) receptors (nAChRs) in the central nervous system of insects[7][8][9]. This binding leads to the overstimulation of the neurons, resulting in paralysis and death of the insect. The selectivity of neonicotinoids for insect nAChRs over mammalian receptors is a key aspect of their insecticidal activity.

Below is a simplified representation of the signaling pathway.

Caption: Mode of action of Clothianidin at the insect nicotinic acetylcholine receptor.

Conclusion

Clothianidin-d3 is a robust and reliable internal standard for the quantification of Clothianidin. Based on its chemical structure and data from related compounds, the isotopic label is expected to be stable under standard analytical and storage conditions. However, it is imperative for researchers to perform their own stability assessments, particularly when developing new methods or analyzing complex matrices. The experimental protocols provided in this guide offer a framework for conducting these essential stability studies, ensuring the generation of accurate and reproducible analytical data.

References

• 1. Imidacloprid | C9H10ClN5O2 | CID 86287518 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. The Degradation Process of Typical Neonicotinoid Insecticides in Tidal Streams in Subtropical Cities: A Case Study of the Wuchong Stream, South China - PMC [pmc.ncbi.nlm.nih.gov]
• 3. 2024.sci-hub.se [2024.sci-hub.se]
• 4. eurl-pesticides.eu [eurl-pesticides.eu]
• 5. researchgate.net [researchgate.net]
• 6. mdpi.com [mdpi.com]
• 7. Clothianidin | C6H8ClN5O2S | CID 86287519 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 8. pomais.com [pomais.com]
• 9. Clothianidin - Wikipedia [en.wikipedia.org]

Clothianidin-d3 CAS number and chemical structure

An In-depth Technical Guide to Clothianidin-d3

This technical guide provides a comprehensive overview of Clothianidin-d3, a deuterated isotopologue of the neonicotinoid insecticide Clothianidin. It is intended for researchers, scientists, and professionals in drug development and analytical chemistry who require detailed information on this compound for its use as an internal standard in quantitative analyses.

Core Compound Information

Clothianidin-d3 serves as an essential internal standard for the accurate quantification of Clothianidin in various matrices. Its physical and chemical properties are crucial for developing analytical methods.

Chemical Identity and Properties

Property	Value	Source
CAS Number	1262776-24-8	[1][2][3][4]
Synonym	(E)-1-(2-Chloro-5-thiazolylmethyl)-3-(methyl-d3)-2-nitroguanidine, Clothianidin-d3 (N'-methyl-d3)	[1][3]
Molecular Formula	C₆D₃H₅ClN₅O₂S	[1][3]
Molecular Weight	252.70 g/mol	[1][3][5]
Appearance	White to off-white solid powder	[1][6]
Purity	≥97.0% (HPLC)	[3][6]
SMILES String	[2H]C([2H])([2H])N\C(NCc1cnc(Cl)s1)=N/--INVALID-LINK--=O	[3]
InChI Key	PGOOBECODWQEAB-FIBGUPNXSA-N	[3]

Chemical Structure

The chemical structure of Clothianidin-d3 is characterized by the substitution of three hydrogen atoms with deuterium (B1214612) atoms on the methyl group.

Caption: Chemical structure of Clothianidin-d3.

Mechanism of Action of Parent Compound

Clothianidin-d3 is used as an analytical standard. The biological activity is associated with its non-labeled parent compound, Clothianidin. Clothianidin is a neonicotinoid insecticide that acts as an agonist on the nicotinic acetylcholine (B1216132) receptors (nAChRs) in insects.[6][7] This leads to an overstimulation of the central nervous system, resulting in paralysis and death of the insect.[6][7]

Caption: Simplified mechanism of action for Clothianidin.

Synthesis Outline

The synthesis of Clothianidin-d3 is not explicitly detailed in the provided literature, but a general synthesis for Clothianidin is available and can be adapted. A plausible route involves using a deuterated starting material, such as methyl-d3-amine, in a multi-step reaction. The general synthesis of clothianidin involves the reaction of 1-methyl-5-propyl-2-nitroimino-hexahydro-1,3,5-triazine with 2-chloro-5-chloromethylthiazole, followed by decomposition in dilute hydrochloric acid.[8][9]

Caption: General synthesis pathway for Clothianidin.

Experimental Protocols

Clothianidin-d3 is primarily used as an internal standard in chromatographic methods for the determination of Clothianidin residues.

General Workflow for Residue Analysis

The typical workflow for analyzing Clothianidin residues using Clothianidin-d3 involves sample extraction, cleanup, and subsequent analysis by a sensitive analytical instrument.

References

• 1. achemtek.com [achemtek.com]
• 2. medchemexpress.com [medchemexpress.com]
• 3. Clothianidin-d3 PESTANAL®, analytical standard | Sigma-Aldrich [sigmaaldrich.com]
• 4. Clothianidin-D3 - Deuterated Reference Standard for Method Validation (CAS 1262776-24-8) [witega.de]
• 5. Clothianidin-d3 | C6H8ClN5O2S | CID 136257761 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 6. d3-Clothianidin - CAS-Number 1262776-24-8 - Order from Chemodex [chemodex.com]
• 7. downloads.regulations.gov [downloads.regulations.gov]
• 8. Clothianidin synthesis process - Eureka | Patsnap [eureka.patsnap.com]
• 9. CN103242258A - Clothianidin synthesis process - Google Patents [patents.google.com]

A Technical Guide to Clothianidin-d3 Analytical Standards for Researchers

For researchers, scientists, and drug development professionals, the quality and purity of analytical standards are paramount for accurate and reproducible results. This in-depth technical guide provides a comprehensive overview of commercially available Clothianidin-d3 analytical standards, their purity, and the methodologies for their quality control.

Clothianidin-d3 is the deuterated analogue of Clothianidin, a neonicotinoid insecticide. It serves as an essential internal standard in analytical chemistry, particularly in liquid chromatography-mass spectrometry (LC-MS) based methods, for the quantification of Clothianidin in various matrices. The incorporation of deuterium (B1214612) atoms results in a mass shift, allowing for its differentiation from the unlabeled analyte while maintaining similar chemical and physical properties.

Commercial Suppliers and Purity of Clothianidin-d3

A critical first step in any quantitative analysis is the procurement of a high-purity analytical standard. Several reputable suppliers offer Clothianidin-d3. The table below summarizes the key information for some of the prominent commercial sources.

Supplier	Brand/Product Line	CAS Number	Chemical Purity	Isotopic Purity	Format
Sigma-Aldrich (Merck)	PESTANAL®	1262776-24-8	≥97.0% (HPLC)[1][2][3]	Not specified	Neat[1][3]
MedchemExpress	-	1262776-24-8	≥99.0%	Not specified	Solid
HPC Standards	-	1262776-24-8	High-Purity	Not specified	Solution (100 µg/ml in Acetone)
LGC Standards	Dr. Ehrenstorfer	210880-92-5 (unlabeled)	Not specified	Not specified	Neat[4]

Note: Purity specifications can vary by lot. It is crucial to consult the Certificate of Analysis (CoA) for the specific batch purchased.

Experimental Protocols for Quality Control of Analytical Standards

Ensuring the identity, purity, and concentration of an analytical standard is a fundamental aspect of good laboratory practice. The following are key experimental protocols used in the quality control of Clothianidin-d3.

Identity Confirmation

The identity of the Clothianidin-d3 standard is confirmed using a combination of spectroscopic techniques:

• Mass Spectrometry (MS): High-resolution mass spectrometry (HRMS) is used to confirm the molecular weight of Clothianidin-d3 (C6H5D3ClN5O2S), which is approximately 252.70 g/mol .[1] The mass spectrum will show a characteristic isotopic pattern corresponding to the deuterated compound.

• Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H NMR and ¹³C NMR are used to confirm the chemical structure. In the ¹H NMR spectrum of Clothianidin-d3, the signal corresponding to the methyl protons will be absent or significantly reduced, confirming the location of the deuterium labels.

Chemical Purity Determination

The chemical purity of the standard is typically assessed by chromatography.

• High-Performance Liquid Chromatography (HPLC): A reversed-phase HPLC method with UV detection is a common technique for determining the chemical purity of Clothianidin and its analogues.[5]

  • Mobile Phase: A gradient of acetonitrile (B52724) and water.

  • Stationary Phase: C18 column.

  • Detection: UV detection at a wavelength where Clothianidin has maximum absorbance.

  • Quantification: The purity is determined by calculating the area percentage of the main peak relative to the total peak area.

Isotopic Purity and Enrichment Assessment

For a deuterated standard, determining the isotopic purity and the degree of deuterium enrichment is critical.

• Liquid Chromatography-Mass Spectrometry (LC-MS/MS): This is a powerful technique for assessing isotopic purity. By analyzing the mass-to-charge ratio (m/z) of the molecular ion, the relative abundance of the deuterated (d3) species versus the unlabeled (d0) and partially labeled (d1, d2) species can be determined.

• High-Resolution Mass Spectrometry (HR-MS): HR-MS can resolve the isotopic peaks of the different deuterated forms, allowing for a precise calculation of the isotopic enrichment.[6]

• Quantitative NMR (qNMR): ¹H qNMR can be used to determine the isotopic enrichment by comparing the integral of the residual proton signal at the deuterated position to the integral of a non-deuterated proton signal in the molecule or to a certified reference standard.

Visualizing Key Pathways and Workflows

To provide a deeper understanding of the context in which Clothianidin-d3 is utilized, the following diagrams illustrate a general workflow for its use and the signaling pathway it perturbs.

Caption: General experimental workflow for the quantification of Clothianidin.

Clothianidin, like other neonicotinoids, acts as an agonist of the nicotinic acetylcholine (B1216132) receptor (nAChR) in insects, leading to the overstimulation of the nervous system.

Caption: The mode of action of Clothianidin on the insect nervous system.

References

• 1. Overview - Nicotinic Acetylcholine Receptor Signaling in Neuroprotection - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. scientificlabs.com [scientificlabs.com]
• 4. Clothianidin | CAS 210880-92-5 | LGC Standards [lgcstandards.com]
• 5. Clothianidin-d3 PESTANAL , analytical standard 1262776-24-8 [sigmaaldrich.com]
• 6. benchchem.com [benchchem.com]

Toxicological Profile and Safety Data for Clothianidin-d3: An In-depth Technical Guide

Disclaimer: Clothianidin-d3 is the deuterated form of Clothianidin. Toxicological and safety data for Clothianidin are considered applicable to Clothianidin-d3, as the isotopic labeling is not expected to significantly alter its biological properties. This document summarizes the available data for Clothianidin.

Executive Summary

Clothianidin, a neonicotinoid insecticide, acts as an agonist at the nicotinic acetylcholine (B1216132) receptor (nAChR), leading to overstimulation of the nervous system in insects. In mammals, its toxic effects are less specific, involving multiple organ systems. This guide provides a comprehensive overview of the toxicological profile and safety data for Clothianidin, intended for researchers, scientists, and drug development professionals. The information is presented through structured data tables, detailed experimental protocols, and visual diagrams of key biological pathways and experimental workflows.

Physical and Chemical Properties

Property	Value	Reference
Chemical Formula	C₆H₈ClN₅O₂S	PubChem
Molecular Weight	249.68 g/mol	PubChem
Appearance	Colorless, odorless powder	U.S. EPA
Water Solubility	0.327 g/L at 20°C	U.S. EPA
Vapor Pressure	Low	U.S. EPA
Octanol/Water Partition Coefficient (log Kow)	0.7-0.9	U.S. EPA

Toxicological Profile

Acute Toxicity

Clothianidin exhibits moderate acute toxicity via the oral route and low toxicity via dermal and inhalation routes.

Study	Species	Route	Endpoint	Value	Toxicity Category	Reference
Acute Oral Toxicity	Rat	Oral	LD50	>5000 mg/kg	IV	(Pesticide Fact Sheet: Clothianidin, Conditional Registration)
Acute Oral Toxicity	Mouse	Oral	LD50	425 mg/kg	II	(Pesticide Fact Sheet: Clothianidin, Conditional Registration)
Acute Dermal Toxicity	Rat	Dermal	LD50	>2000 mg/kg	III	(Pesticide Fact Sheet: Clothianidin, Conditional Registration)
Acute Inhalation Toxicity	Rat	Inhalation	LC50	>6.14 mg/L	IV	(Pesticide Fact Sheet: Clothianidin, Conditional Registration)
Primary Eye Irritation	Rabbit	Ocular	-	Mild conjunctivitis, cleared within 24 hours	IV	(Pesticide Fact Sheet: Clothianidin, Conditional Registration)
Primary Skin Irritation	Rabbit	Dermal	-	No irritation	IV	(Pesticide Fact Sheet: Clothianidin, Conditional Registration)
Dermal Sensitization	Guinea Pig	Dermal	-	Not a sensitizer	N/A	(Pesticide Fact Sheet: Clothianidin, Conditional Registration)

Sub-chronic and Chronic Toxicity

The primary effects observed in sub-chronic and chronic studies are on the liver, hematopoietic system, and kidneys, along with decreased body weight and food consumption.

Study	Species	Duration	NOAEL	LOAEL	Key Effects at LOAEL	Reference
Oral Toxicity	Rat	90-Day	27.9 mg/kg/day (male) / 34.0 mg/kg/day (female)	202.0 mg/kg/day (male) / 254.2 mg/kg/day (female)	Decreased body weight and body weight gain	(Pesticide Fact Sheet: Clothianidin, Conditional Registration)
Oral Toxicity	Dog	90-Day	19.3 mg/kg/day (male) / 42.1 mg/kg/day (female)	40.9 mg/kg/day (male) / 61.8 mg/kg/day (female)	Thinness, decreased body weight, anemia, changes in blood chemistry	(Pesticide Fact Sheet: Clothianidin, Conditional Registration)
Dermal Toxicity	Rat	28-Day	1000 mg/kg/day (highest dose tested)	>1000 mg/kg/day	No effects observed	(Pesticide Fact Sheet: Clothianidin, Conditional Registration)
Chronic Toxicity/ Carcinogenicity	Rat	2 years	9.7 mg/kg/day	32.5 mg/kg/day	Decreased body weight and food consumption

Carcinogenicity and Genotoxicity

Based on the lack of significant tumor increases in rodent carcinogenicity studies, the U.S. EPA has classified clothianidin as "not likely to be carcinogenic to humans."

A battery of in vitro and in vivo studies has been conducted to assess the genotoxic potential of Clothianidin. While some in vitro tests showed positive results at cytotoxic concentrations, in vivo assays were consistently negative. This suggests that Clothianidin is unlikely to be genotoxic in vivo.

Genotoxicity Study Results Summary

Assay	System	With Metabolic Activation	Without Metabolic Activation	Result	Reference
Ames Test	S. typhimurium	Negative	Negative	Negative
Chromosome Aberration	Human Lymphocytes	Negative	Positive	Equivocal
Micronucleus Assay	Mouse Bone Marrow	N/A	N/A	Negative

Reproductive and Developmental Toxicity

Clothianidin is not considered a reproductive toxicant. Developmental effects were generally observed at doses that also caused maternal toxicity.

Study	Species	NOAEL (Maternal)	NOAEL (Developmental)	Key Developmental Effects at Higher Doses	Reference
Developmental Toxicity	Rat	10 mg/kg/day	125 mg/kg/day	Decreased fetal body weight, delayed ossification	(Pesticide Fact Sheet: Clothianidin, Conditional Registration)
Developmental Toxicity	Rabbit	25 mg/kg/day	75 mg/kg/day	Increased post-implantation loss, reduced fetal body weight, and retarded sternal ossification at 100 mg/kg/day
Two-Generation Reproduction	Rat	10.2 mg/kg/day	10.2 mg/kg/day	Decreased pup body weight, delayed sexual maturation

Neurotoxicity

Acute neurotoxicity studies in rats and mice showed clinical signs such as decreased motor activity following gavage administration. However, no indications of neurotoxicity were observed following dietary exposure in a subchronic neurotoxicity study in rats.

Study	Species	NOAEL	Key Effects at Higher Doses	Reference
Acute Neurotoxicity	Rat	60 mg/kg bw	Decreased locomotor activity
Developmental Neurotoxicity	Rat	42.9 mg/kg/day	Decreased body weights, motor activity, and acoustic startle response in offspring

Safety Data

Acceptable Daily Intake (ADI) and Acute Reference Dose (ARfD)

Value	Level	Basis	Reference
ADI	0.097 mg/kg bw/day	Based on the NOAEL of 9.7 mg/kg bw/day from a 2-year rat chronic toxicity/carcinogenicity study with a 100-fold safety factor.	(Summary of Evaluations Performed by the Japan Food Safety Commission)
ARfD	0.25 mg/kg bw	Based on the NOAEL of 25 mg/kg bw from an acute neurotoxicity study in rats with a 100-fold safety factor.	(PubChem)

Experimental Protocols

Ames Test (Bacterial Reverse Mutation Assay)

This test evaluates the potential of a substance to induce reverse mutations at the histidine locus in several strains of Salmonella typhimurium.

Ames Test Experimental Workflow

Protocol Steps:

• Preparation of Bacterial Strains: Histidine-dependent strains of Salmonella typhimurium are grown overnight in a nutrient broth.

• Metabolic Activation: A fraction of rat liver homogenate (S9 mix) is prepared to simulate mammalian metabolism.

• Exposure: The test compound, bacterial culture, and either S9 mix or a buffer are mixed in molten top agar. This mixture is poured onto minimal glucose agar plates.

• Incubation: Plates are incubated at 37°C for 48-72 hours.

• Scoring: The number of revertant colonies (colonies that can grow in the absence of histidine) is counted. A significant, dose-dependent increase in the number of revertant colonies compared to the negative control indicates a mutagenic potential.

In Vitro Mammalian Chromosomal Aberration Test

This assay identifies substances that cause structural chromosome aberrations in cultured mammalian cells.

In Vitro Chromosomal Aberration Test Workflow

Protocol Steps:

• Cell Culture: Mammalian cells (e.g., Chinese Hamster Ovary cells or human lymphocytes) are cultured.

• Exposure: The cells are treated with at least three concentrations of the test substance, both with and without metabolic activation (S9 mix), for a short or long duration.

• Metaphase Arrest: A spindle inhibitor (e.g., colcemid) is added to arrest cells in metaphase.

• Harvesting and Slide Preparation: Cells are harvested, treated with a hypotonic solution, fixed, and dropped onto microscope slides. Slides are then stained.

• Microscopic Analysis: Metaphase spreads are analyzed for chromosomal aberrations (e.g., chromatid and chromosome gaps, breaks, and exchanges). A statistically significant, dose-dependent increase in the percentage of cells with aberrations indicates clastogenic potential.

In Vivo Mammalian Erythrocyte Micronucleus Test

This test detects damage to chromosomes or the mitotic apparatus of erythroblasts by analyzing micronuclei in erythrocytes of treated animals.

For Researchers, Scientists, and Drug Development Professionals

An In-depth Technical Guide to the Long-Term Stability and Storage of Clothianidin-d3

This technical guide provides a comprehensive overview of the long-term stability and recommended storage conditions for Clothianidin-d3. It includes detailed experimental protocols for stability assessment and summarizes key data in a structured format. Additionally, this guide presents visual representations of relevant biological pathways and experimental workflows to support research and development activities.

Clothianidin-d3 is the deuterium-labeled analog of Clothianidin, a systemic neonicotinoid insecticide.[1][2] It is primarily utilized as an internal standard in analytical chemistry for the accurate quantification of Clothianidin residues in various matrices, such as milk, rice, and environmental samples, using techniques like liquid chromatography-tandem mass spectrometry (LC-MS/MS).[3] Understanding its stability is critical for ensuring the accuracy and reliability of analytical data.

Long-Term Stability and Storage Conditions

The long-term stability of Clothianidin-d3 is dependent on storage conditions, primarily temperature and its physical state (solid vs. in solvent).

Recommended Storage

For optimal long-term stability, Clothianidin-d3 should be stored at -20°C in its solid (powder) form.[1][4] When stored as a neat solid under these conditions, the compound is stable for at least two to three years.[2][4] For solutions of Clothianidin-d3 dissolved in a solvent, storage at -80°C is recommended to maintain stability for periods up to six months.[2] It is also advised to protect the compound from direct sunlight, as photolysis can occur.[5]

Factors Affecting Stability

• Temperature: Elevated temperatures can accelerate degradation. Formulations containing Clothianidin should be protected from temperatures above 40°C and below -10°C, as extended exposure to these temperatures can alter the product's properties.[5]

• Light (Photolysis): Clothianidin undergoes rapid photolysis.[6] The primary degradation pathways induced by light include denitration, hydroxylation, and dechlorination.[7]

• Hydrolysis: Clothianidin is considered stable against hydrolysis at environmentally relevant pH levels.[6]

• Metabolism and Biodegradation: In biological systems and soil, Clothianidin degrades through several pathways. The main routes include N-demethylation and cleavage of the bond between the thiazolyl-methyl group and the nitroimino moiety.[8][9]

Data Presentation

Table 1: Recommended Storage Conditions and Stability of Clothianidin-d3

Form	Storage Temperature	Reported Stability Duration	Source(s)
Solid (Powder)	-20°C	3 years	MedchemExpress.com[2]
Solid (Powder)	-20°C	At least 2 years	Chemodex[4]
In Solvent	-80°C	6 months	MedchemExpress.com[2]
In Solvent	4°C	2 years (unspecified form)	MedchemExpress.com[2]

Table 2: Major Degradation Products of Clothianidin

Note: These are known metabolites and degradation products of the parent compound, Clothianidin. Similar products can be expected from the degradation of Clothianidin-d3.

Metabolite/Degradation Product	Abbreviation	Pathway/Source	Source(s)
N-(2-chlorothiazol-5-ylmethyl)-N′-nitroguanidine	TZNG	N-demethylation / Soil Metabolism	[8][9]
N-methyl-N′-nitroguanidine	MNG	Cleavage of nitroguanidine (B56551) moiety / Soil Metabolism	[3][8][9]
Thiazolylmethylguanidine	TMG	Faecal metabolite	[3][9]
2-methylthiothiazole-5-carboxylic acid	MTCA	Faecal metabolite	[9]
Nitroguanidine	NTG	Urinary metabolite	[9]

Experimental Protocols

Protocol 1: Long-Term Stability Assessment of Clothianidin-d3

This protocol outlines a general procedure for evaluating the long-term stability of Clothianidin-d3 in solution.

1. Objective: To determine the stability of Clothianidin-d3 in a specific solvent under defined storage conditions over an extended period.

2. Materials:

• Clothianidin-d3 analytical standard (≥97.0% purity)

• High-purity solvent (e.g., acetonitrile (B52724), methanol (B129727), or a buffered aqueous solution)

• Volumetric flasks, pipettes, and amber vials

• Ultra-High Performance Liquid Chromatography with tandem mass spectrometry (UHPLC-MS/MS) system

3. Procedure: a. Preparation of Stock Solution: Accurately weigh a known amount of Clothianidin-d3 and dissolve it in the chosen solvent to prepare a stock solution of a specific concentration (e.g., 1 mg/mL). b. Preparation of Stability Samples: Aliquot the stock solution into multiple amber vials to create stability samples. Prepare several sets of samples for analysis at different time points. c. Storage: Store the vials under the desired conditions (e.g., -20°C, 4°C, and room temperature) protected from light. d. Initial Analysis (Time Zero): Immediately after preparation, analyze a set of samples using a validated UHPLC-MS/MS method to establish the initial concentration (T0). e. Scheduled Analysis: At predetermined intervals (e.g., 1, 3, 6, 12, and 24 months), retrieve a set of samples from each storage condition. f. Sample Analysis: Allow samples to equilibrate to room temperature. Analyze the samples using the same UHPLC-MS/MS method used for the initial analysis. g. Data Analysis: Compare the concentration of Clothianidin-d3 at each time point to the initial concentration. Calculate the percentage of the initial concentration remaining. The compound is considered stable if the concentration remains within a predefined range (e.g., ±10%) of the initial value.[10]

Protocol 2: Sample Preparation for Residue Analysis using Clothianidin-d3 Internal Standard

This protocol describes a method for extracting Clothianidin from a rice matrix for quantification, using Clothianidin-d3 as an internal standard.[3]

1. Objective: To extract Clothianidin from rice samples and prepare them for UHPLC-MS/MS analysis.

2. Materials:

• Homogenized rice sample

• Methanol

• 1-sodium octanesulfonate solution (0.005 M)

• Acetonitrile

• Solid Phase Extraction (SPE) cartridges (e.g., ENVI-CARB and HLB)

• Centrifuge, rotary evaporator, and nitrogen evaporator

3. Procedure: a. Extraction: Weigh 5 g of the homogenized rice sample. Add methanol and extract the analytes. b. Internal Standard Spiking: Add a known amount of Clothianidin-d3 internal standard solution to the extract. c. Solvent Evaporation: Evaporate the methanol from the extract using a rotary evaporator. d. Reconstitution: Dissolve the residue in 1 mL of 0.005 M 1-sodium octanesulfonate (pH 8.3). e. Solid Phase Extraction (SPE) Cleanup: i. Condition the coupled ENVI-CARB and HLB SPE cartridges with the appropriate solvents. ii. Load the sample extract onto the cartridges. iii. Wash the cartridges to remove interfering matrix components. iv. Elute Clothianidin and Clothianidin-d3 from the cartridges using 3.5 mL of 70% acetonitrile in 0.005 M 1-sodium octanesulfonate (pH 7). f. Final Concentration: Evaporate the eluent to approximately 2.5 mL under a stream of nitrogen and reconstitute to a final volume of 5 mL with 0.1% acetic acid. g. Analysis: The sample is now ready for injection into the UHPLC-MS/MS system for quantification.

Visualizations

References

• 1. cdn.usbio.net [cdn.usbio.net]
• 2. medchemexpress.com [medchemexpress.com]
• 3. jfda-online.com [jfda-online.com]
• 4. d3-Clothianidin - CAS-Number 1262776-24-8 - Order from Chemodex [chemodex.com]
• 5. download.basf.com [download.basf.com]
• 6. openknowledge.fao.org [openknowledge.fao.org]
• 7. mdpi.com [mdpi.com]
• 8. Aerobic Degradation of Clothianidin to 2-Chloro-methyl Thiazole and Methyl 3-(Thiazole-yl) Methyl Guanidine Produced by Pseudomonas stutzeri smk - PMC [pmc.ncbi.nlm.nih.gov]
• 9. fao.org [fao.org]
• 10. Clothianidin | C6H8ClN5O2S | CID 86287519 - PubChem [pubchem.ncbi.nlm.nih.gov]

Protocols & Analytical Methods

The Gold Standard in Neonicotinoid Analysis: Utilizing Clothianidin-d3 as an Internal Standard in LC-MS/MS

Introduction

The accurate quantification of neonicotinoid pesticides, such as clothianidin, in complex matrices is a critical task for environmental monitoring, food safety, and toxicological research. Liquid chromatography-tandem mass spectrometry (LC-MS/MS) has emerged as the preferred analytical technique due to its high sensitivity and selectivity. However, matrix effects, variability in sample preparation, and instrument fluctuations can compromise the accuracy and precision of quantitative results. The use of a stable isotopically labeled internal standard, such as Clothianidin-d3, is a widely accepted and robust strategy to overcome these challenges, ensuring reliable data for researchers, scientists, and drug development professionals.[1][2][3]

Clothianidin-d3, a deuterated analog of clothianidin, is an ideal internal standard as it shares identical physicochemical properties with the parent analyte. This ensures that it co-elutes during chromatography and experiences the same degree of ionization enhancement or suppression in the mass spectrometer's ion source.[3] By adding a known amount of Clothianidin-d3 to each sample prior to preparation and analysis, variations introduced during the analytical workflow can be effectively normalized, leading to highly accurate and precise quantification. This application note provides detailed protocols for the use of Clothianidin-d3 as an internal standard in the LC-MS/MS analysis of clothianidin in various matrices.

Principle of Isotope Dilution Mass Spectrometry

Isotope dilution mass spectrometry (IDMS) is a powerful quantification technique that relies on the addition of a known amount of an isotopically labeled version of the analyte (the internal standard) to a sample. The ratio of the signal from the native analyte to the signal from the isotopically labeled internal standard is then used to determine the concentration of the analyte. This method is highly accurate because the internal standard behaves nearly identically to the analyte throughout the entire analytical process, from extraction and cleanup to chromatographic separation and detection.[3]

References

• 1. scispace.com [scispace.com]
• 2. Stable isotopically labeled internal standards in quantitative bioanalysis using liquid chromatography/mass spectrometry: necessity or not? - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. benchchem.com [benchchem.com]

Application Note: Quantification of Clothianidin in Environmental Samples by LC-MS/MS Using an Isotope-Labeled Internal Standard

Abstract

This application note details a robust and sensitive method for the quantification of the neonicotinoid insecticide Clothianidin in various environmental matrices, including water, soil, and sediment. The method utilizes Liquid Chromatography with tandem Mass Spectrometry (LC-MS/MS) and incorporates a stable isotope-labeled internal standard, Clothianidin-d3, to ensure high accuracy and precision by correcting for matrix effects, extraction efficiency, and instrument variability.[1] Detailed protocols for sample preparation using Solid-Phase Extraction (SPE) for water samples and a modified QuEChERS (Quick, Easy, Cheap, Effective, Rugged, and Safe) approach for solid samples are provided. This method is suitable for researchers and scientists conducting environmental monitoring and risk assessment of neonicotinoid pesticides.

Introduction

Clothianidin is a systemic neonicotinoid insecticide widely used in agriculture to protect crops from various pests.[2] Due to its high water solubility and persistence, there are growing concerns about its potential to contaminate soil, surface water, and groundwater, posing a risk to non-target organisms, particularly pollinators like bees.[1][3] Accurate and reliable quantification of Clothianidin residues in environmental samples is therefore critical. The use of a stable isotope-labeled internal standard, such as Clothianidin-d3, is the preferred approach for quantitative analysis by LC-MS/MS as it closely mimics the analyte's behavior during sample preparation and ionization, thus compensating for potential variations and enhancing method reliability.[1]

Materials and Reagents

• Standards:

  • Clothianidin (PESTANAL®, analytical standard)

  • Clothianidin-d3 (PESTANAL®, analytical standard)[4]

• Solvents (HPLC or ULC/MS grade):

  • Acetonitrile[5]

  • Methanol[6]

  • Water (Type I, ultrapure)[5]

• Reagents:

  • Formic Acid (99% or higher)[6]

  • Ammonium Formate[6]

  • Anhydrous Magnesium Sulfate (MgSO₄)

  • Sodium Chloride (NaCl)

  • Primary Secondary Amine (PSA) sorbent

  • C18 sorbent

• Solid-Phase Extraction (SPE) Cartridges:

  • Hydrophilic-Lipophilic Balanced (HLB) or equivalent polymeric reversed-phase cartridges for water samples.

Experimental Protocols

Standard Solution Preparation

• Stock Solutions (1000 µg/mL): Accurately weigh and dissolve Clothianidin and Clothianidin-d3 in methanol (B129727) to prepare individual stock solutions. Store at -20°C.

• Intermediate Solutions (10 µg/mL): Prepare an intermediate stock solution of Clothianidin and a separate one for Clothianidin-d3 by diluting the primary stocks with methanol.

• Working Standard & Calibration Curve: Prepare a series of calibration standards (e.g., 0.1, 0.5, 1, 5, 10, 50, 100 ng/mL) by serial dilution of the intermediate stock solution in an appropriate solvent (e.g., 90:10 water:acetonitrile). Spike each calibration standard with a constant concentration of Clothianidin-d3 internal standard (e.g., 10 ng/mL).

Sample Preparation

3.2.1. Water Samples (Solid-Phase Extraction - SPE)

• Filter the water sample (e.g., 100 mL) through a 0.7-µm glass fiber filter to remove suspended solids.[7]

• Spike the filtered water sample with the Clothianidin-d3 internal standard solution.

• Condition an SPE cartridge (e.g., HLB, 6 mL, 200 mg) with 5 mL of methanol followed by 5 mL of ultrapure water.

• Load the water sample onto the cartridge at a flow rate of approximately 5 mL/min.

• Wash the cartridge with 5 mL of water to remove interferences.

• Dry the cartridge under vacuum or nitrogen for 10-15 minutes.

• Elute the analytes with 6 mL of acetonitrile (B52724) or methanol.

• Evaporate the eluate to dryness under a gentle stream of nitrogen at 40°C.

• Reconstitute the residue in 1 mL of the initial mobile phase composition (e.g., 90:10 water:acetonitrile with 0.1% formic acid) for LC-MS/MS analysis.[1]

3.2.2. Soil and Sediment Samples (Modified QuEChERS)

• Homogenize the sample to ensure uniformity. Weigh 10 g of the sample into a 50 mL centrifuge tube.

• Spike the sample with the Clothianidin-d3 internal standard solution.

• Add 10 mL of ultrapure water (if the sample is dry) and vortex for 1 minute.

• Add 10 mL of acetonitrile and shake vigorously for 2 minutes.

• Add 4 g of anhydrous MgSO₄ and 1 g of NaCl, shake immediately for 1 minute.

• Centrifuge at 4000 rpm for 5 minutes.

• Dispersive SPE (d-SPE) Cleanup: Transfer a 1 mL aliquot of the upper acetonitrile layer into a 2 mL microcentrifuge tube containing 150 mg MgSO₄, 50 mg PSA, and 50 mg C18 sorbent.

• Vortex for 30 seconds and then centrifuge at 10,000 rpm for 5 minutes.

• Take the supernatant, filter through a 0.22 µm syringe filter, and transfer to an autosampler vial for LC-MS/MS analysis.

Workflow for Clothianidin Analysis

Caption: Analytical workflow for Clothianidin quantification.

LC-MS/MS Instrumental Conditions

The following tables provide typical parameters for the analysis. These should be optimized for the specific instrument used.

Table 1: Liquid Chromatography (LC) Parameters

Parameter	Value
LC System	Agilent 1290 Infinity II or equivalent[5]
Column	Agilent InfinityLab Poroshell 120 SB-C18 (2.1 × 100 mm, 2.7 µm) or equivalent[5]
Column Temperature	40 °C[5]
Mobile Phase A	Water with 0.2% Formic Acid and 5 mM Ammonium Formate[6]
Mobile Phase B	Methanol with 0.2% Formic Acid and 5 mM Ammonium Formate[6]
Flow Rate	0.4 mL/min[6]
Injection Volume	5 µL[6]

| Gradient | 0-0.5 min (5% B), 5-7.5 min (ramp to 95% B), 8-10 min (return to 5% B)[6] |

Table 2: Tandem Mass Spectrometry (MS/MS) Parameters

Parameter	Value
MS System	Agilent 6470 Triple Quadrupole or equivalent[5]
Ionization Mode	Electrospray Ionization (ESI), Positive[6]
Ion Spray Voltage	4500 V[6]
Source Temperature	450 °C[6]
Nebulizer Gas	60 psi[6]
Curtain Gas	35 psi[6]

| Acquisition Mode | Multiple Reaction Monitoring (MRM) |

Table 3: Optimized MRM Transitions

Compound	Precursor Ion (m/z)	Product Ion (m/z) (Quantifier)	Product Ion (m/z) (Qualifier)	Collision Energy (eV)
Clothianidin	250.0	169.0	132.0	Optimized
Clothianidin-d3	253.0	172.0	132.0	Optimized

Note: Precursor/product ions are based on common literature values. Collision energy (CE) and other compound-dependent parameters must be optimized by infusing individual standards.[8]

Method Performance Data

The performance of this method is summarized below, with data compiled from various studies.

Table 4: Method Detection and Quantification Limits

Matrix	Method	LOD	LOQ	Citation
Drinking Water	SPE-LC-MS/MS	2-7 ng/L	-	[1]
Surface Water	SPE-LC-MS/MS	2-7 ng/L	-	[1]
Groundwater	SPE-LC-MS/MS	2-7 ng/L	-	[1]
Water	LC-MS/MS	0.017 ng/mL	0.037 ng/mL	[8]
Soil	LC-MS/MS	0.023 ng/g	0.063 ng/g	[8]
Soil	HPLC	-	0.005 mg/kg	[9]
Propolis	SPE-LC-MS/MS	0.2-4.4 ng/g	0.7-14.7 ng/g	[10]

| Sugarcane | UHPLC | 0.003 µg/g | 0.01 µg/g |[11] |

Table 5: Recovery and Precision Data

Matrix	Spiking Level	Mean Recovery (%)	RSD (%)	Citation
Water	-	78 - 110%	-	[1]
Soil	-	92%	< 15%	[8]
Rapeseed Plants	0.001–1.0 mg/kg	92 - 98%	3.9 - 5.2%	[6]
Sugarcane	0.01 - 0.40 µg/g	86.4 - 94.2%	2.7 - 4.5%	[11]

| Soil & Water | - | 87.4 - 104.3% | < 5% |[9] |

Conclusion

The described LC-MS/MS method, incorporating Clothianidin-d3 as an internal standard, provides a highly sensitive, selective, and accurate tool for the quantification of Clothianidin in diverse environmental samples. The detailed protocols for water and solid matrices are robust and yield excellent recovery and precision, meeting the typical requirements for environmental monitoring. The use of an isotopically labeled standard is crucial for mitigating matrix interference and ensuring data of the highest quality for regulatory compliance and environmental research.

References

• 1. Liquid chromatography/tandem mass spectrometry analysis of neonicotinoids in environmental water - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. jfda-online.com [jfda-online.com]
• 3. traceorganic.com [traceorganic.com]
• 4. scientificlabs.co.uk [scientificlabs.co.uk]
• 5. agilent.com [agilent.com]
• 6. Behavior of Thiamethoxam and Clothianidin in Young Oilseed Rape Plants before Flowering, Monitored by QuEChERS/LC–MS/MS Protocol [mdpi.com]
• 7. pubs.usgs.gov [pubs.usgs.gov]
• 8. researchgate.net [researchgate.net]
• 9. researchgate.net [researchgate.net]
• 10. Determination of Neonicotinoid Pesticides in Propolis with Liquid Chromatography Coupled to Tandem Mass Spectrometry - PMC [pmc.ncbi.nlm.nih.gov]
• 11. cabidigitallibrary.org [cabidigitallibrary.org]

Application of Clothianidin-d3 in Pesticide Residue Monitoring Studies

For Researchers, Scientists, and Drug Development Professionals

Application Note

Introduction

Clothianidin is a neonicotinoid insecticide widely used in agriculture to control a variety of pests on crops such as corn, canola, and sugar beets. Due to its systemic nature and potential risks to non-target organisms, including pollinators, regulatory bodies worldwide have established maximum residue limits (MRLs) for clothianidin in food and environmental matrices. Accurate and sensitive monitoring of clothianidin residues is therefore crucial for ensuring food safety and environmental protection. The use of isotopically labeled internal standards, such as Clothianidin-d3, is a critical component of robust analytical methodologies, primarily utilizing liquid chromatography-tandem mass spectrometry (LC-MS/MS). Clothianidin-d3, with its deuterium-labeled methyl group, serves as an ideal internal standard, as it shares near-identical chemical and physical properties with the parent compound, clothianidin. This allows it to effectively compensate for variations in sample preparation, matrix effects, and instrument response, leading to enhanced accuracy and precision in quantification.

Principle of Use

In pesticide residue analysis, Clothianidin-d3 is added to samples at a known concentration at the beginning of the analytical process. As the sample is processed through extraction, cleanup, and analysis, any loss of the target analyte (clothianidin) is mirrored by a proportional loss of Clothianidin-d3. Similarly, any enhancement or suppression of the analyte signal due to matrix components during LC-MS/MS analysis is also reflected in the internal standard's signal. By calculating the ratio of the analyte's response to the internal standard's response, accurate quantification can be achieved, irrespective of these variations. This internal standard method is particularly crucial for complex matrices such as food and soil, where matrix effects can be significant.

Data Presentation

The following tables summarize quantitative data from various studies on the analysis of clothianidin using Clothianidin-d3 as an internal standard.

Table 1: Method Validation Parameters for Clothianidin Analysis in Various Matrices

Matrix	Method	Linearity (r²)	Recovery (%)	LOD (µg/kg)	LOQ (µg/kg)	Reference
Garlic	QuEChERS-LC/MS/MS	0.9995	95.7 - 100.7	0.47	1.55	[1]
Tomato	QuEChERS-LC/MS/MS	0.992 - 0.996	102.52 (overall)	1.03 - 1.22	3.44 - 4.07	[2]
Sugarcane	QuEChERS-UHPLC	0.991	86.44 - 94.15	3	10	[3][4]
Rice	SPE-HPLC-UV	Not specified	110	Not specified	50	[5]
Honey	QuEChERS-UHPLC-MS/MS	>0.99	70 - 120	Not specified	1 (ng/kg)	[6]
Soil	QuEChERS-LC/MS/MS	>0.99	91 - 96	Not specified	Not specified	[7]

Table 2: LC-MS/MS Parameters for Clothianidin and Clothianidin-d3

Compound	Precursor Ion (m/z)	Product Ion (m/z)	Collision Energy (eV)
Clothianidin	250.0	169.2	12
Clothianidin	250.0	132.1	16
Clothianidin-d3	253.1	132.05	Not specified
Clothianidin-d3	253.0	172.0	Not specified

Note: Specific collision energies may vary depending on the instrument and optimization.

Experimental Protocols

1. General Workflow for Clothianidin Residue Analysis

This protocol outlines a typical workflow for the analysis of clothianidin residues in a solid food matrix (e.g., fruits, vegetables) using the QuEChERS (Quick, Easy, Cheap, Effective, Rugged, and Safe) extraction method followed by LC-MS/MS analysis, with Clothianidin-d3 as an internal standard.

Figure 1: General workflow for Clothianidin residue analysis.

2. Detailed Experimental Protocol

2.1. Materials and Reagents

• Clothianidin analytical standard (≥98% purity)

• Clothianidin-d3 internal standard (≥98% purity, isotopic purity ≥99%)

• Acetonitrile (HPLC or LC-MS grade)

• Water (LC-MS grade)

• Formic acid (LC-MS grade)

• Ammonium acetate (B1210297) (LC-MS grade)

• Magnesium sulfate (B86663) (anhydrous)

• Sodium chloride

• Sodium citrate (B86180) tribasic dihydrate

• Sodium citrate dibasic sesquihydrate

• Primary secondary amine (PSA) sorbent

• C18 sorbent

• Graphitized carbon black (GCB) sorbent (for pigmented matrices)

• QuEChERS extraction and cleanup kits (commercially available kits are recommended for consistency)

2.2. Sample Preparation and Extraction (QuEChERS)

• Homogenization: Homogenize a representative portion of the sample (e.g., 10-15 g of fruit or vegetable) to a uniform consistency.

• Spiking: Weigh 10 g of the homogenized sample into a 50 mL centrifuge tube. Add a known amount of Clothianidin-d3 internal standard solution (e.g., 100 µL of a 1 µg/mL solution).

• Extraction: Add 10 mL of acetonitrile to the centrifuge tube. Cap and shake vigorously for 1 minute.

• Salting-Out: Add the QuEChERS extraction salt mixture (e.g., 4 g MgSO₄, 1 g NaCl, 1 g sodium citrate tribasic dihydrate, and 0.5 g sodium citrate dibasic sesquihydrate). Immediately cap and shake vigorously for 1 minute.

• Centrifugation: Centrifuge the tube at ≥3000 x g for 5 minutes.

2.3. Dispersive Solid-Phase Extraction (d-SPE) Cleanup

• Supernatant Transfer: Transfer a 1 mL aliquot of the upper acetonitrile layer into a 2 mL d-SPE cleanup tube containing a mixture of sorbents (e.g., 150 mg MgSO₄, 50 mg PSA, and 50 mg C18). For samples with high pigment content, a d-SPE tube containing GCB may be used.

• Cleanup: Cap the d-SPE tube and vortex for 30 seconds.

• Centrifugation: Centrifuge the tube at high speed (e.g., ≥10,000 x g) for 2 minutes.

2.4. Final Extract Preparation and Analysis

• Filtration: Take the supernatant from the d-SPE step and filter it through a 0.22 µm syringe filter into an autosampler vial.

• LC-MS/MS Analysis: Inject an aliquot (e.g., 5 µL) of the final extract into the LC-MS/MS system.

3. Logical Relationship of QuEChERS Components

The QuEChERS method is a multi-step process with specific functions for each component to ensure effective extraction and cleanup.

Figure 2: Functional relationship of QuEChERS components.

The use of Clothianidin-d3 as an internal standard in conjunction with QuEChERS sample preparation and LC-MS/MS analysis provides a highly effective and reliable method for the routine monitoring of clothianidin residues in a wide range of matrices. This approach addresses the challenges of matrix effects and procedural variability, ensuring data of high accuracy and precision that meets regulatory requirements for food safety and environmental monitoring. The detailed protocols and validation data presented here serve as a valuable resource for researchers and analytical scientists in the field of pesticide residue analysis.

References

• 1. researchgate.net [researchgate.net]
• 2. dergipark.org.tr [dergipark.org.tr]
• 3. cabidigitallibrary.org [cabidigitallibrary.org]
• 4. researchgate.net [researchgate.net]
• 5. jfda-online.com [jfda-online.com]
• 6. storage.googleapis.com [storage.googleapis.com]
• 7. Attachment 2.1 Analytical Method For Clothianidin Residue in Soil | PDF | Confidence Interval | Detection Limit [scribd.com]

Standard Operating Procedure for the Preparation of Clothianidin-d3 Stock Solutions

Purpose

This document provides a detailed standard operating procedure (SOP) for the preparation of Clothianidin-d3 stock solutions for use in research and analytical applications. Clothianidin-d3, a deuterated analog of the neonicotinoid insecticide Clothianidin, is primarily utilized as an internal standard in quantitative analyses, such as liquid chromatography-mass spectrometry (LC-MS) or gas chromatography-mass spectrometry (GC-MS), to ensure accuracy and precision.

Scope

This SOP is applicable to all research, scientific, and drug development personnel who are required to prepare stock solutions of Clothianidin-d3 in a laboratory setting.

Responsibilities

It is the responsibility of the designated laboratory personnel to read, understand, and adhere to this SOP. The laboratory supervisor is responsible for ensuring that all personnel are adequately trained in the procedures outlined herein and that all necessary safety precautions are followed.

Materials and Equipment

• Clothianidin-d3 analytical standard (crystalline solid, ≥97.0% purity)

• High-purity solvents (e.g., HPLC grade or equivalent):

  • Acetonitrile (B52724)

  • Methanol

  • Dimethyl sulfoxide (B87167) (DMSO)

• Calibrated analytical balance

• Volumetric flasks (Class A) of appropriate sizes (e.g., 10 mL, 50 mL, 100 mL)

• Pipettes (calibrated) and sterile pipette tips

• Sonicator bath

• Vortex mixer

• Amber glass vials with screw caps (B75204) for storage

• Personal Protective Equipment (PPE): safety glasses, lab coat, and chemical-resistant gloves

Safety Precautions

• Handle Clothianidin-d3 in a well-ventilated area, preferably within a chemical fume hood.

• Avoid inhalation of dust and contact with skin and eyes.

• Wear appropriate PPE at all times.

• Consult the Safety Data Sheet (SDS) for Clothianidin-d3 before handling.

Quantitative Data Summary

The following table summarizes the key quantitative data for Clothianidin. Due to the isotopic labeling, the physicochemical properties of Clothianidin-d3 are considered to be nearly identical to those of Clothianidin.

Property	Value	Reference(s)
Molecular Formula	C₆H₅D₃ClN₅O₂S	N/A (inferred from Clothianidin)
Molecular Weight	Approx. 252.71 g/mol	N/A (inferred from Clothianidin FW of 249.7 g/mol )
Purity	≥97.0% (HPLC)	[1]
Physical State	Crystalline solid	[2]
Solubility
In DMSO	~30 mg/mL	[2]
In Dimethyl Formamide	~30 mg/mL	[2]
In Acetonitrile	Used to prepare 1000 µg/mL solutions	[3][4]
In Methanol	6.26 g/L (6260 µg/mL) at 25°C	[5]
In Water	327 mg/L at 20°C	[5][6][7]
Storage (Solid)	-20°C	[2]
Stock Solution Storage
-20°C	Up to 1 month	[8]
-80°C	Up to 6 months	[8]

Experimental Protocol: Preparation of a 1000 µg/mL Clothianidin-d3 Stock Solution in Acetonitrile

This protocol details the preparation of a 10 mg stock in 10 mL of solvent, which is then diluted to a 1 mg/mL (1000 µg/mL) working stock.

Preparation of Primary Stock Solution (1 mg/mL)

• Tare the Balance: Place a clean, dry weighing vessel (e.g., a glass vial or weighing paper) on the calibrated analytical balance and tare the balance.

• Weigh the Standard: Accurately weigh approximately 10 mg of the Clothianidin-d3 analytical standard into the tared vessel. Record the exact weight.

• Transfer to Volumetric Flask: Carefully transfer the weighed Clothianidin-d3 to a 10 mL Class A volumetric flask. Ensure a complete transfer by rinsing the weighing vessel with a small amount of acetonitrile and adding the rinsate to the flask.

• Dissolution: Add approximately 5-7 mL of acetonitrile to the volumetric flask.

• Sonication (if necessary): If the solid does not dissolve readily, cap the flask and place it in a sonicator bath for approximately 10 minutes, or until the solid is completely dissolved.[4] Gentle warming may also be employed to aid dissolution.[8]

• Vortexing: Vortex the solution for 30-60 seconds to ensure homogeneity.

• Dilution to Volume: Allow the solution to return to room temperature. Carefully add acetonitrile to the volumetric flask until the bottom of the meniscus is level with the calibration mark.

• Final Mixing: Cap the flask and invert it 15-20 times to ensure the solution is thoroughly mixed.

• Labeling: Label the flask clearly with the compound name (Clothianidin-d3), concentration (1000 µg/mL), solvent (acetonitrile), preparation date, and initials of the preparer.

Preparation of Working Solutions

Working solutions can be prepared by diluting the primary stock solution with the appropriate solvent (e.g., acetonitrile, methanol, or a mobile phase simulant).[3]

• Calculation: Use the formula C₁V₁ = C₂V₂ to calculate the volume of the primary stock solution required to prepare the desired concentration and volume of the working solution.

• Dilution: Using a calibrated pipette, transfer the calculated volume of the primary stock solution into a clean volumetric flask.

• Dilute to Volume: Dilute to the mark with the desired solvent.

• Mixing and Labeling: Cap the flask, mix thoroughly by inversion, and label the working solution appropriately.

Storage and Stability

• Primary Stock Solution: Aliquot the primary stock solution into smaller, amber glass vials to minimize freeze-thaw cycles.[8]

• Store the stock solutions at -20°C for short-term storage (up to 1 month) or at -80°C for long-term storage (up to 6 months).[8]

• Aqueous solutions of Clothianidin are not recommended for storage for more than one day.[2]

Visualization of the Experimental Workflow

The following diagram illustrates the key steps in the preparation of a Clothianidin-d3 stock solution.

Caption: Workflow for Clothianidin-d3 Stock Solution Preparation.

References

• 1. PESTANAL Clothianidin-d3, Analytical Standard, 97.0% (HPLC), MilliporeSigma Supelco 50 mg | Buy Online | MilliporeSigma Supelco | Fisher Scientific [fishersci.com]
• 2. cdn.caymanchem.com [cdn.caymanchem.com]
• 3. jfda-online.com [jfda-online.com]
• 4. ppqs.gov.in [ppqs.gov.in]
• 5. Clothianidin | C6H8ClN5O2S | CID 86287519 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 6. Clothianidin (Ref: CGA 322704) [sitem.herts.ac.uk]
• 7. Clothianidin (Ref: CGA 322704) [sitem.herts.ac.uk]
• 8. medchemexpress.com [medchemexpress.com]

Solid-Phase Extraction of Clothianidin-d3: Application Notes and Protocols for Complex Matrices

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and standardized protocols for the solid-phase extraction (SPE) of Clothianidin-d3 from a variety of complex matrices, including soil, various food products, and plasma. Clothianidin-d3, a deuterated isotopologue of the neonicotinoid insecticide Clothianidin, is commonly used as an internal standard in quantitative analytical studies to ensure accuracy and precision. Effective extraction and clean-up of this analyte from intricate sample matrices are critical for reliable analysis by techniques such as liquid chromatography-tandem mass spectrometry (LC-MS/MS).

Physicochemical Properties of Clothianidin-d3

A thorough understanding of the physicochemical properties of Clothianidin-d3 is fundamental to the development of a robust SPE protocol. These properties dictate the selection of the appropriate SPE sorbent and the optimization of solvent conditions for retention and elution.

Property	Value	Reference
Molecular Formula	C₆H₅D₃ClN₅O₂S	[1]
Molecular Weight	252.73 g/mol	[1]
LogP (Octanol-Water Partition Coefficient)	0.7 - 0.9	[1]
Water Solubility	327 mg/L (at 20°C)	[2]
pKa	Not available

The moderate polarity of Clothianidin-d3, indicated by its LogP value, suggests that reversed-phase SPE is a suitable approach for its extraction from aqueous samples.

Quantitative Data Summary

The following table summarizes the performance of various SPE protocols for the extraction of Clothianidin from different complex matrices. As Clothianidin-d3 is used as an internal standard, its recovery is expected to be similar to that of the parent compound under the same extraction conditions.

Matrix	SPE Sorbent	Elution Solvent	Recovery (%)	LOQ	Analytical Method	Reference
Rice	ENVI-CARB/HLB	70% Acetonitrile (B52724) in 0.005 M 1-sodium octansulfonate (pH 7)	110	0.05 ppm	HPLC-UV	[2]
Soil	C18 and Strong Cation-Exchanger (SCX)	Methanol (B129727)	87.4 - 104.3	0.005 mg/kg	HPLC
Water	Bond Elut Plexa	Methanol	103.4	0.05 µg/L	LC-MS/MS	[3]
Water	Bakerbond spe™ SDB-1	Methanol	119.3	0.05 µg/L	LC-MS/MS	[3]
Fruits and Vegetables	Macroporous diatomaceous earth	Dichloromethane	74.5 - 105	0.1 - 0.5 mg/kg	LC-MS	[4]
Green Coffee	Strata-X PRO	Dichloromethane with 10% Methanol	97.1 - 101.0	0.01 µg/mL	HPLC-DAD	[5]

Experimental Protocols

The following are detailed SPE protocols for the extraction of Clothianidin-d3 from soil, food matrices, and plasma. These protocols are synthesized from various sources and represent a general approach that may require further optimization for specific subtypes of matrices.

SPE Protocol for Soil Samples

This protocol is designed for the extraction of Clothianidin-d3 from soil, a complex matrix rich in organic matter and potential interferences.

a. Sample Pre-treatment:

• Air-dry the soil sample and sieve it through a 2 mm mesh to remove large debris.

• Homogenize the sieved soil.

• Weigh 10 g of the homogenized soil into a 50 mL polypropylene (B1209903) centrifuge tube.

• Spike the sample with the appropriate concentration of Clothianidin-d3 internal standard.

• Add 20 mL of acetonitrile and vortex for 2 minutes.

• Centrifuge at 4000 rpm for 10 minutes.

• Collect the supernatant for SPE clean-up.

b. SPE Procedure:

• Conditioning: Condition a C18 SPE cartridge (500 mg, 6 mL) by passing 5 mL of methanol followed by 5 mL of deionized water. Do not allow the cartridge to dry.

• Loading: Load the supernatant from the sample pre-treatment step onto the conditioned SPE cartridge at a flow rate of approximately 1-2 mL/min.

• Washing: Wash the cartridge with 5 mL of deionized water to remove polar interferences.

• Drying: Dry the cartridge under vacuum for 10-15 minutes.

• Elution: Elute the analyte with 8 mL of methanol into a clean collection tube.

• Evaporation and Reconstitution: Evaporate the eluate to dryness under a gentle stream of nitrogen at 40°C. Reconstitute the residue in 1 mL of the initial mobile phase for LC-MS/MS analysis.

SPE Protocol for Food Matrices (e.g., Fruits, Vegetables, Grains)

This protocol provides a general procedure for various food matrices. The sample pre-treatment step may need to be adjusted based on the specific food item.

a. Sample Pre-treatment:

• Homogenize a representative portion of the food sample (e.g., 10-15 g) using a high-speed blender.

• Weigh 5 g of the homogenized sample into a 50 mL centrifuge tube.

• Spike with Clothianidin-d3 internal standard.

• Add 10 mL of acetonitrile and 4 g of anhydrous magnesium sulfate.

• Vortex vigorously for 1 minute.

• Centrifuge at 5000 rpm for 5 minutes.

• Take an aliquot of the supernatant for SPE.

b. SPE Procedure:

• Conditioning: Condition a polymeric reversed-phase SPE cartridge (e.g., Oasis HLB, 200 mg, 6 mL) with 5 mL of methanol followed by 5 mL of deionized water.

• Loading: Load 2 mL of the sample extract supernatant onto the cartridge at a flow rate of 1 mL/min.

• Washing: Wash the cartridge with 5 mL of 5% methanol in water to remove hydrophilic interferences.

• Drying: Dry the cartridge under vacuum for 5 minutes.

• Elution: Elute Clothianidin-d3 with 6 mL of acetonitrile.

• Evaporation and Reconstitution: Evaporate the eluate to dryness and reconstitute in 1 mL of mobile phase for analysis.

SPE Protocol for Plasma Samples

This protocol is adapted from methods for neonicotinoid analysis in biological fluids and is suitable for the extraction of Clothianidin-d3 from plasma.

a. Sample Pre-treatment (Protein Precipitation):

• Pipette 500 µL of plasma into a 2 mL microcentrifuge tube.

• Spike with the Clothianidin-d3 internal standard.

• Add 1 mL of cold acetonitrile to precipitate proteins.

• Vortex for 30 seconds.

• Centrifuge at 10,000 rpm for 10 minutes at 4°C.

• Carefully collect the supernatant.

b. SPE Procedure:

• Conditioning: Condition a mixed-mode or polymeric SPE cartridge (e.g., Oasis MAX or Strata-X, 60 mg, 3 mL) with 3 mL of methanol followed by 3 mL of deionized water.

• Loading: Load the supernatant from the protein precipitation step onto the conditioned cartridge.

• Washing: Wash the cartridge with 3 mL of 5% methanol in water.

• Drying: Dry the cartridge thoroughly under vacuum for 10 minutes.

• Elution: Elute the analyte with 4 mL of acetonitrile or a mixture of acetonitrile and methanol.

• Evaporation and Reconstitution: Evaporate the eluate and reconstitute in 1 mL of the initial mobile phase for LC-MS/MS analysis.

Visualized Experimental Workflow

The following diagram illustrates the general workflow for the solid-phase extraction of Clothianidin-d3 from complex matrices.

Caption: General workflow for SPE of Clothianidin-d3.

This comprehensive guide provides a strong foundation for researchers and scientists to develop and implement robust SPE protocols for the analysis of Clothianidin-d3 in a variety of challenging matrices. It is important to note that for each specific matrix, some level of method optimization will be necessary to achieve the desired levels of recovery, reproducibility, and sensitivity.

References

• 1. ppqs.gov.in [ppqs.gov.in]
• 2. jfda-online.com [jfda-online.com]
• 3. scispace.com [scispace.com]
• 4. Application of solid-phase extraction and liquid chromatography-mass spectrometry to the determination of neonicotinoid pesticide residues in fruit and vegetables - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. mdpi.com [mdpi.com]

Application Note: QuEChERS Method for High-Throughput Analysis of Clothianidin and Clothianidin-d3 in Agricultural Matrices by LC-MS/MS

Audience: Researchers, scientists, and drug development professionals.

Introduction

Clothianidin is a systemic neonicotinoid insecticide used to control a variety of sucking and chewing pests on a wide range of crops.[1] Due to its persistence and potential environmental impact, regulatory bodies worldwide have set maximum residue limits (MRLs) for Clothianidin in food and environmental samples.[2] This necessitates the use of sensitive and reliable analytical methods for its quantification.

The QuEChERS (Quick, Easy, Cheap, Effective, Rugged, and Safe) method is a streamlined sample preparation technique that has become a standard for pesticide residue analysis in food matrices.[3][4][5] It involves a simple solvent extraction with acetonitrile (B52724) followed by a salting-out step and subsequent cleanup using dispersive solid-phase extraction (d-SPE).[3][6] This application note details a validated QuEChERS protocol for the extraction of Clothianidin from complex matrices, coupled with detection by Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS). The use of a stable isotope-labeled internal standard, Clothianidin-d3, ensures high accuracy and precision by correcting for matrix effects and procedural losses.[7]

Principle

The sample is first homogenized to ensure uniformity. A known amount of the homogenized sample is then weighed into a centrifuge tube and spiked with an internal standard (Clothianidin-d3) solution.[7] The analytes are extracted into an organic solvent, typically acetonitrile, which is effective for polar pesticides.[8][9] A mixture of salts, primarily magnesium sulfate (B86663) (MgSO₄) and sodium chloride (NaCl), is added to induce phase separation between the aqueous and organic layers and to remove water from the acetonitrile extract.[10][11] After centrifugation, an aliquot of the upper organic layer is transferred to a d-SPE tube for cleanup. The d-SPE tube contains a combination of sorbents, such as primary secondary amine (PSA) to remove organic acids and sugars, and C18 to remove non-polar interferences like lipids.[2][8] Following a final centrifugation step, the purified extract is analyzed by LC-MS/MS.

Apparatus and Reagents

• Apparatus: High-speed centrifuge, vortex mixer, analytical balance, 50 mL and 15 mL polypropylene (B1209903) centrifuge tubes, sample homogenizer (e.g., blender or probe homogenizer), micropipettes, syringe filters (0.22 µm PTFE).

• Instrumentation: LC-MS/MS system with an electrospray ionization (ESI) source.[7]

• Reagents: Acetonitrile (LC-MS grade), water (LC-MS grade), formic acid (99%+), anhydrous magnesium sulfate (MgSO₄), sodium chloride (NaCl), Primary Secondary Amine (PSA) sorbent, C18 sorbent.

• Standards: Clothianidin (≥99% purity), Clothianidin-d3 (≥98% purity).

Experimental Protocols

Standard Solution Preparation

• Stock Solutions (1000 µg/mL): Accurately weigh 10 mg of Clothianidin and Clothianidin-d3 reference standards into separate 10 mL volumetric flasks. Dissolve and bring to volume with acetonitrile. Store at -20°C.

• Intermediate Standard Mix (10 µg/mL): Prepare a working solution containing Clothianidin by diluting the stock solution with acetonitrile.

• Internal Standard (IS) Spiking Solution (1 µg/mL): Prepare the IS working solution by diluting the Clothianidin-d3 stock solution with acetonitrile.

• Calibration Standards: Prepare matrix-matched calibration standards by spiking blank matrix extract with appropriate volumes of the intermediate standard mix to achieve a concentration range of 1.0 to 100 µg/L.[9]

QuEChERS Extraction Protocol

• Sample Preparation: Weigh 10 g of a homogenized sample into a 50 mL polypropylene centrifuge tube.[10] For dry samples, add a specified amount of water to rehydrate before extraction.

• Internal Standard Spiking: Add 100 µL of the 1 µg/mL Clothianidin-d3 internal standard spiking solution to the sample.

• Extraction: Add 10 mL of acetonitrile (fortified with 1% formic acid for better analyte stability if required).[12]

• Shaking: Cap the tube tightly and shake vigorously for 1 minute using a vortex mixer to ensure thorough mixing of the sample and solvent.[10]

• Salting Out: Add 4 g of anhydrous MgSO₄ and 1 g of NaCl.[8][10]

• Second Shaking: Immediately cap and shake vigorously for 1 minute. The MgSO₄ will absorb water, and the salt mixture will induce phase separation.

• Centrifugation: Centrifuge the tube at ≥4000 rpm for 5 minutes.[8][12]

Dispersive SPE (d-SPE) Cleanup Protocol

• Supernatant Transfer: Carefully transfer a 1 mL aliquot of the upper acetonitrile layer into a 2 mL d-SPE cleanup tube containing 150 mg MgSO₄, 50 mg PSA, and 50 mg C18 sorbent.

  • Note: The choice of d-SPE sorbents is matrix-dependent. For samples with high pigment content (e.g., leafy greens), Graphitized Carbon Black (GCB) may be included, but its amount must be optimized to prevent the loss of planar analytes like Clothianidin.[11][12] A combination of 150 mg MgSO₄, 25 mg PSA, and 7.5 mg GCB has been shown to be effective in green matrices.[11]

• Shaking: Cap the d-SPE tube and shake for 30 seconds on a vortex mixer.[8]

• Centrifugation: Centrifuge at ≥4000 rpm for 5 minutes.

• Final Extract: Transfer the final purified extract into an autosampler vial for LC-MS/MS analysis. Dilution with water may be necessary to ensure compatibility with the mobile phase and improve peak shape.[8]

LC-MS/MS Analysis

The following tables provide typical instrumental conditions for the analysis of Clothianidin.

Table 1: Suggested LC-MS/MS Conditions

Parameter	Setting
LC System	Agilent 1290 Infinity II or equivalent
Column	C18 reverse-phase column (e.g., 2.1 x 100 mm, 1.8 µm)[9]
Mobile Phase A	Water with 0.1% Formic Acid & 5 mM Ammonium Formate[12]
Mobile Phase B	Methanol with 0.1% Formic Acid & 5 mM Ammonium Formate[12]
Flow Rate	0.4 mL/min[12]
Injection Volume	5 µL[12]
Column Temp.	40°C
Gradient	0-0.5 min (5% B), 5-7.5 min (95% B), 8-10 min (5% B)[12]
MS System	Sciex 6500+ QTRAP or equivalent
Ionization Mode	Electrospray Ionization (ESI), Positive[7]
Ion Spray Voltage	+4500 V[12]

| Temperature | 450°C[12] |

Table 2: Example MRM Transitions for Clothianidin and Clothianidin-d3

Compound	Precursor Ion (m/z)	Product Ion (m/z)	Dwell Time (ms)	Collision Energy (eV)
Clothianidin (Quantifier)	250.0	169.2[13]	50	12[13]
Clothianidin (Qualifier)	250.0	132.1[13]	50	16[13]

| Clothianidin-d3 (IS) | 253.0 | 172.2 (Typical) | 50 | 12 (To be optimized) |

Data Presentation

Method Performance

The QuEChERS method provides excellent recovery and repeatability for the analysis of Clothianidin in various agricultural products.

Table 3: Summary of Quantitative Validation Data from Literature

Analyte	Matrix	Spiking Levels (µg/kg)	Average Recovery (%)	RSD (%)	LOQ (µg/kg)	Reference
Clothianidin	Garlic	5 - 50	95.7 - 100.7	0.7 - 4.3	1.55	[9]
Clothianidin	Sugarcane	10 (LOQ level)	60 - 140 (range)	2.47	10	[10]
Clothianidin	Oilseed Rape	1 - 1000	92 - 98	< 6	Not Specified	[12]
Clothianidin	Brown Rice	10 - 5000	85.6 - 92.5	1.3 - 6.8	10	[9]

| Clothianidin | Flower Blossoms | 50 | > 89 | < 7 | Not Specified |[2] |

Mandatory Visualization

Experimental Workflow Diagram

The following diagram illustrates the complete workflow for the QuEChERS extraction and analysis of Clothianidin.

Caption: QuEChERS workflow for Clothianidin analysis.

References

• 1. Clothianidin (Ref: CGA 322704) [sitem.herts.ac.uk]
• 2. sigmaaldrich.com [sigmaaldrich.com]
• 3. Optimization and Validation of a QuEChERS-Based Method Combined with Gas Chromatography–Tandem Mass Spectrometry for Analyzing Pesticide Residues in Edible Insect Samples - PMC [pmc.ncbi.nlm.nih.gov]
• 4. tandfonline.com [tandfonline.com]
• 5. researchgate.net [researchgate.net]
• 6. gcms.cz [gcms.cz]
• 7. Determination of Neonicotinoid Pesticides in Propolis with Liquid Chromatography Coupled to Tandem Mass Spectrometry - PMC [pmc.ncbi.nlm.nih.gov]
• 8. eurl-pesticides.eu [eurl-pesticides.eu]
• 9. researchgate.net [researchgate.net]
• 10. cabidigitallibrary.org [cabidigitallibrary.org]
• 11. Optimization of QuEChERS Method for Simultaneous Determination of Neonicotinoid Residues in Pollinator Forage - PMC [pmc.ncbi.nlm.nih.gov]
• 12. mdpi.com [mdpi.com]
• 13. agilent.com [agilent.com]

Application Notes and Protocols for Biomonitoring of Clothianidin-d3 in Non-Target Organisms

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed protocols for the biomonitoring of clothianidin, a neonicotinoid insecticide, in non-target organisms using Clothianidin-d3 as an internal standard. The methodologies outlined are intended to support research into the environmental fate and toxicological effects of this pesticide.

Introduction

Clothianidin is a systemic insecticide widely used in agriculture.[1] Its persistence and mobility in the environment raise concerns about its impact on non-target organisms, including pollinators, invertebrates, and potentially vertebrates.[1][2] Biomonitoring studies are crucial for assessing the extent of exposure and understanding the sublethal effects of clothianidin on these organisms. The use of a stable isotope-labeled internal standard, such as Clothianidin-d3, is essential for accurate quantification in complex biological matrices by correcting for matrix effects and variations in extraction efficiency.[3] This document details analytical methods for the detection and quantification of clothianidin in biological samples and explores its known effects on cellular signaling pathways.

Quantitative Data Summary

The following tables summarize quantitative data on clothianidin concentrations detected in various non-target organisms and toxicity endpoints.

Table 1: Clothianidin Concentrations in Non-Target Organisms from Field Studies

Organism Type	Species	Matrix	Concentration Range (ng/g)	Country/Region	Reference
Bee	Honeybee (Apis mellifera)	Bee Brood	371 (mean)	Romania	[4]
Bee	Honeybee (Apis mellifera)	Adult Bees	167 (mean)	Romania	[4]
Bee	Honeybee (Apis mellifera)	Pollen	61 (mean)	Romania	[4]
Bee	Honeybee (Apis mellifera)	Honey	32 (mean)	Romania	[4]
Aquatic Invertebrate	Amphipod (Hyalella azteca)	Whole Body	Not specified, but identified as sensitive	North America	[1]
Aquatic Invertebrate	Midge (Chironomus dilutus)	Whole Body	Identified as most sensitive species tested	North America	[5]
Soil Invertebrate	Earthworm (Eisenia fetida)	Soil	LC50 = 15.5 ppm	Not Specified	[2]

Table 2: Acute and Chronic Toxicity of Clothianidin to Non-Target Organisms

Organism	Endpoint	Value	Reference
Honeybee (Apis mellifera)	Acute Contact LD50	0.044 µ g/bee	[2]
Honeybee (Apis mellifera)	Acute Oral LD50	0.0037 µ g/bee	[2]
Earthworm (Eisenia andrei)	Chronic EC50 (reproduction)	4.35 mg/kg soil	[6]
Springtail (Folsomia candida)	Chronic EC50 (reproduction)	0.28 mg/kg soil	[6]
Enchytraeid (Enchytraeus crypticus)	Chronic EC50 (reproduction)	33.5 mg/kg soil	[6]
Freshwater Fish (Pimephales promelas)	Acute LC50	>117 ppm	[2]
Estuarine/Marine Fish	Acute LC50	93.6 ppm	[2]

Experimental Protocols

This section provides detailed protocols for the analysis of clothianidin in the tissues of non-target invertebrates, such as bees or earthworms, using Clothianidin-d3 as an internal standard. The protocol is a synthesis of established methodologies, including QuEChERS for extraction and LC-MS/MS for analysis.[7][8]

Overall Experimental Workflow

The following diagram illustrates the general workflow for the biomonitoring of clothianidin in non-target organisms.

Experimental workflow for clothianidin biomonitoring.

Sample Preparation: Modified QuEChERS Protocol

This protocol is adapted for invertebrate tissue matrices.

Materials:

• Homogenizer (e.g., bead beater)

• 50 mL polypropylene (B1209903) centrifuge tubes

• Acetonitrile (ACN) with 1% formic acid

• QuEChERS extraction salts (e.g., 4 g MgSO₄, 1 g NaCl, 1 g trisodium (B8492382) citrate (B86180) dihydrate, 0.5 g sodium citrate)[9]

• Dispersive SPE (dSPE) tubes containing 150 mg MgSO₄, 25 mg primary secondary amine (PSA), and 7.5 mg graphitized carbon black (GCB)[9]

• Clothianidin-d3 internal standard (IS) solution (e.g., 1 µg/mL in ACN)

• Centrifuge

Procedure:

• Homogenization: Weigh approximately 1 g of invertebrate tissue (whole body or specific tissue) into a 50 mL centrifuge tube. Add a few stainless steel beads and freeze the sample in liquid nitrogen. Homogenize the frozen sample into a fine powder using a bead beater.

• Spiking: To the homogenized sample, add a known volume of the Clothianidin-d3 internal standard solution (e.g., 50 µL of 1 µg/mL IS for a final concentration of 50 ng/g).

• Extraction: Add 10 mL of ACN with 1% formic acid to the tube.[7] Cap and shake vigorously for 1 minute. Add the QuEChERS extraction salts, cap, and shake vigorously for another minute.

• Centrifugation: Centrifuge the tube at 4500 rpm for 5 minutes.[7]

• Dispersive SPE Cleanup: Transfer the ACN supernatant (upper layer) to a dSPE tube. Vortex for 30 seconds.

• Final Centrifugation: Centrifuge the dSPE tube at high speed (e.g., 10,000 rpm) for 5 minutes.

• Sample for Analysis: Carefully collect the supernatant and transfer it to an autosampler vial for LC-MS/MS analysis.

LC-MS/MS Analysis

Instrumentation:

• Liquid Chromatograph coupled with a Triple Quadrupole Mass Spectrometer (LC-MS/MS)

• Reversed-phase C18 column (e.g., 2.1 x 100 mm, 2.7 µm)[6]

LC Parameters (example): [7]

• Mobile Phase A: Water with 0.2% formic acid and 5 mM ammonium (B1175870) formate

• Mobile Phase B: Methanol with 0.2% formic acid and 5 mM ammonium formate

• Flow Rate: 0.4 mL/min

• Injection Volume: 5 µL

• Gradient:

  • 0-0.5 min: 5% B

  • 5-7.5 min: Ramp to 95% B

  • 7.5-8 min: Hold at 95% B

  • 8-10 min: Return to 5% B and equilibrate

MS/MS Parameters (example): [6][7]

• Ionization Mode: Positive Electrospray Ionization (ESI+)

• Ion Spray Voltage: 4500 V

• Temperature: 450 °C

• Multiple Reaction Monitoring (MRM) Transitions:

Analyte	Precursor Ion (m/z)	Product Ion (m/z) (Quantifier)	Product Ion (m/z) (Qualifier)	Collision Energy (eV)
Clothianidin	250.0	169.1	132.0	20
Clothianidin-d3	253.0	172.1	132.0	20

Signaling Pathway Analysis: Clothianidin and NF-κB

Clothianidin has been shown to adversely affect the immune system of non-target organisms by disrupting the Nuclear Factor-kappa B (NF-κB) signaling pathway.[10] This pathway is crucial for regulating immune responses.

Mechanism of Disruption

Studies have indicated that clothianidin exposure can lead to the downregulation of NF-κB activation.[10] This is achieved through the upregulation of TRAF4, a negative modulator of NF-κB, and the downregulation of TRAF6, a positive modulator.[10] The disruption of this balance impairs the organism's ability to mount an effective immune response.

Signaling Pathway Diagram

The following diagram illustrates the inhibitory effect of clothianidin on the NF-κB signaling pathway.

References

• 1. mdpi.com [mdpi.com]
• 2. njaudubon.org [njaudubon.org]
• 3. Determination of Neonicotinoid Pesticides in Propolis with Liquid Chromatography Coupled to Tandem Mass Spectrometry - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]
• 6. agilent.com [agilent.com]
• 7. mdpi.com [mdpi.com]
• 8. Determination of thiamethoxam and its metabolite clothianidin residue and dissipation in cowpea by QuEChERS combining with ultrahigh-performance liquid chromatography-tandem mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Optimization of QuEChERS Method for Simultaneous Determination of Neonicotinoid Residues in Pollinator Forage - PMC [pmc.ncbi.nlm.nih.gov]
• 10. The neonicotinoid insecticide Clothianidin adversely affects immune signaling in a human cell line - PMC [pmc.ncbi.nlm.nih.gov]

Protocol for Spiking Biological Samples with Clothianidin-d3: An Application Note

For Researchers, Scientists, and Drug Development Professionals

This application note provides a detailed protocol for the accurate spiking of various biological samples with Clothianidin-d3, a deuterated internal standard essential for the quantitative analysis of the neonicotinoid insecticide, clothianidin. The use of a stable isotope-labeled internal standard is critical for correcting analytical variability and matrix effects, thereby ensuring the precision and accuracy of bioanalytical methods such as liquid chromatography-tandem mass spectrometry (LC-MS/MS).

This document outlines procedures for spiking blood (whole blood, plasma, and serum) and tissue samples, along with recommended extraction protocols. It also presents a summary of expected quantitative data for recovery and stability, and a discussion on matrix effects.

Preparation of Clothianidin-d3 Spiking Solution

Objective: To prepare a working solution of Clothianidin-d3 for spiking biological samples.

Materials:

• Clothianidin-d3 (analytical standard)

• Methanol (B129727) (LC-MS grade) or Acetonitrile (B52724) (LC-MS grade)

• Calibrated micropipettes

• Class A volumetric flasks

• Amber glass vials

Procedure:

• Accurately weigh a precise amount of neat Clothianidin-d3.

• Dissolve the weighed standard in methanol or acetonitrile to create a primary stock solution (e.g., 1 mg/mL).

• Perform serial dilutions of the primary stock solution with the same solvent to prepare a working spiking solution at a suitable concentration (e.g., 1 µg/mL). The concentration of the working solution should be chosen to result in a final concentration in the sample that is similar to the expected analyte concentration.

• Store the stock and working solutions in amber glass vials at -20°C to minimize degradation.

Spiking Protocols for Biological Samples

The internal standard should be added to the biological sample as early as possible in the workflow to account for any loss of analyte during sample preparation and extraction.

Blood, Plasma, and Serum

Procedure:

• Allow frozen blood, plasma, or serum samples to thaw completely at room temperature.

• Gently vortex the samples to ensure homogeneity.

• Transfer a precise volume of the sample (e.g., 500 µL) to a clean polypropylene (B1209903) tube.

• Add a small, precise volume of the Clothianidin-d3 working spiking solution to the sample.

• Vortex the spiked sample for 30 seconds to ensure thorough mixing.

• The spiked sample is now ready for the selected extraction procedure.

Tissue Samples

Procedure:

• Accurately weigh a portion of the tissue sample (e.g., 1 g).

• Add a suitable volume of cold homogenization buffer (e.g., phosphate-buffered saline) to the tissue.

• Homogenize the tissue on ice using a mechanical homogenizer until a uniform consistency is achieved.

• Transfer a precise volume of the tissue homogenate to a clean polypropylene tube.

• Add a small, precise volume of the Clothianidin-d3 working spiking solution to the homogenate.

• Vortex the spiked sample for 30 seconds.

• The spiked tissue homogenate is now ready for extraction.

Experimental Workflows

The following diagrams illustrate common workflows for the extraction of clothianidin from spiked biological samples.

Protein Precipitation Workflow

QuEChERS Workflow for Tissue

Recommended Extraction Protocols

Protein Precipitation for Blood, Plasma, and Serum

This method is rapid and suitable for high-throughput analysis.

Procedure:

• To the 500 µL spiked sample, add 1.5 mL of cold acetonitrile.

• Vortex vigorously for 1 minute to precipitate proteins.

• Centrifuge at 10,000 x g for 10 minutes at 4°C.

• Carefully transfer the supernatant to a new tube.

• Evaporate the supernatant to dryness under a gentle stream of nitrogen.

• Reconstitute the residue in a suitable mobile phase for LC-MS/MS analysis.

QuEChERS (Quick, Easy, Cheap, Effective, Rugged, and Safe) for Tissue

The QuEChERS method is effective for complex matrices like tissue.

Procedure:

• To the 1 g spiked tissue homogenate, add 10 mL of acetonitrile.

• Add the appropriate QuEChERS extraction salts (e.g., magnesium sulfate, sodium chloride, sodium citrate).

• Shake vigorously for 1 minute.

• Centrifuge at 4,000 x g for 5 minutes.

• Transfer an aliquot of the supernatant to a dispersive solid-phase extraction (d-SPE) tube containing sorbents like PSA and C18.

• Vortex for 30 seconds and centrifuge at 10,000 x g for 5 minutes.

• Transfer the cleaned supernatant to a new tube, evaporate to dryness, and reconstitute for analysis. A study on avian liver tissue used a combination of magnesium sulfate, PSA, florisil, and basic alumina (B75360) for cleanup, with the addition of C18 for liver samples.[1]

Quantitative Data Summary

The following tables summarize expected recovery, stability, and matrix effect data for Clothianidin-d3 in various biological matrices based on available literature for neonicotinoids and general principles of bioanalytical method validation.

Table 1: Expected Recovery of Clothianidin-d3

Biological Matrix	Extraction Method	Expected Recovery (%)	Reference
Whole Blood	Modified QuEChERS	85 - 115	General expectation for validated methods
Plasma/Serum	Protein Precipitation	90 - 110	General expectation for validated methods
Liver Tissue	Modified QuEChERS	70 - 120	[2]
Brain Tissue	QuEChERS	70 - 120	General expectation for validated methods

Table 2: Stability of Clothianidin-d3 in Biological Matrices

Note: Specific stability data for Clothianidin-d3 is limited. The following are general guidelines for stability assessment.[3]

Stability Test	Storage Condition	Duration	Acceptance Criteria (% Deviation from Nominal)
Bench-Top Stability	Room Temperature	4 - 24 hours	± 15%
Freeze-Thaw Stability	-20°C or -80°C	3 cycles	± 15%
Long-Term Stability	-20°C or -80°C	Duration of study	± 15%
Post-Preparative Stability	Autosampler Temperature	Duration of analysis	± 15%

Table 3: Matrix Effect Evaluation for Clothianidin-d3

The matrix effect should be assessed to ensure that co-eluting endogenous components do not interfere with the ionization of the analyte.[4]

Biological Matrix	Assessment Method	Expected Matrix Effect (%)
Whole Blood	Post-extraction Spike	85 - 115
Plasma/Serum	Post-extraction Spike	85 - 115
Liver Tissue	Post-extraction Spike	80 - 120
Brain Tissue	Post-extraction Spike	80 - 120

Matrix Effect (%) is calculated as: (Peak area of analyte in post-extraction spiked sample / Peak area of analyte in neat solution) x 100. A value between 85% and 115% is generally considered acceptable.

Conclusion

The protocols described in this application note provide a robust framework for the accurate spiking and subsequent extraction of Clothianidin-d3 from various biological samples. The use of a deuterated internal standard is paramount for reliable quantification in complex matrices. It is essential to validate the chosen method in your laboratory to ensure it meets the required performance characteristics for your specific application. This includes a thorough evaluation of recovery, stability, and matrix effects to guarantee the integrity of the analytical results.

References

• 1. Analysis of multiple anticoagulant rodenticides in animal blood and liver tissue using principles of QuEChERS method - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Rapid multiresidue determination of pesticides in livestock muscle and liver tissue via modified QuEChERS sample preparation and LC-MS/MS - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. benchchem.com [benchchem.com]
• 4. Biological Matrix Effects in Quantitative Tandem Mass Spectrometry-Based Analytical Methods: Advancing Biomonitoring - PMC [pmc.ncbi.nlm.nih.gov]

Technical Notes & Optimization

Technical Support Center: Overcoming Matrix Effects in Clothianidin-d3 Quantification by LC-MS/MS

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in overcoming matrix effects during the quantification of Clothianidin-d3 by LC-MS/MS.

Troubleshooting Guide

This guide addresses specific issues you may encounter during your experiments.

Issue 1: Poor recovery and/or significant ion suppression for Clothianidin.

• Question: My signal intensity for Clothianidin is much lower in my sample matrix compared to the solvent standard, indicating significant ion suppression. What steps can I take to mitigate this?

• Answer: Significant ion suppression is a common manifestation of matrix effects where co-eluting endogenous components from the sample matrix interfere with the ionization of the analyte in the mass spectrometer's source[1][2]. Here are several strategies to address this, ranging from simple adjustments to more comprehensive methodological changes.

  Strategies to Mitigate Ion Suppression:

  • Sample Dilution: A straightforward initial approach is to dilute the final sample extract. This reduces the concentration of matrix components introduced into the LC-MS/MS system[3]. However, this is only feasible if the analyte concentration remains above the limit of quantification (LOQ) of your method[1][3].

  • Optimization of Sample Preparation: A more robust solution is to enhance the clean-up of your sample to remove interfering matrix components before analysis. Techniques like Solid-Phase Extraction (SPE) and the QuEChERS (Quick, Easy, Cheap, Effective, Rugged, and Safe) method are highly effective[4][5][6].

  • Chromatographic Separation Improvement: Modifying your LC method to better separate Clothianidin from co-eluting matrix components can significantly reduce ion suppression. This can be achieved by adjusting the mobile phase gradient, changing the column chemistry, or altering the flow rate[1].

  • Matrix-Matched Calibration: To compensate for matrix effects that cannot be eliminated, prepare your calibration standards in a blank matrix extract that is free of the analyte[7][8][9]. This ensures that the standards and samples experience similar matrix effects, leading to more accurate quantification[9].

Issue 2: Inconsistent or erratic results for the internal standard (Clothianidin-d3).

• Question: The peak area of my internal standard, Clothianidin-d3, is highly variable across my sample set. What could be causing this, and how can I troubleshoot it?

• Answer: Variability in the internal standard (IS) response can undermine the reliability of your quantitative data[10][11]. Since the purpose of a stable isotope-labeled internal standard (SIL-IS) like Clothianidin-d3 is to mimic the behavior of the analyte and correct for variations, its inconsistent response needs to be addressed.

  Troubleshooting Internal Standard Variability:

  • Review Sample Preparation: Ensure consistent and accurate addition of the IS to all samples, standards, and quality controls. The IS should be added as early as possible in the sample preparation workflow to account for variability in extraction and handling steps[10].

  • Assess for Matrix-Induced IS Variability: In some cases, the matrix itself can cause variable suppression of the internal standard's signal. This can happen if different sample lots have significantly different matrix compositions[12]. Analyzing the IS response in different blank matrices can help identify this issue.

  • Check for Contamination: Verify that the IS stock solution is not contaminated and has been stored correctly.

  • LC-MS/MS System Performance: Investigate potential issues with the autosampler (inconsistent injection volumes) or the ion source (instability)[13]. A systematic check of the LC-MS/MS system's performance is recommended.

  A common practice is to establish acceptance criteria for the IS response. For example, samples with an IS response that deviates by more than a certain percentage (e.g., ±50%) from the mean response of the calibration standards may be rejected and re-analyzed[10].

Frequently Asked Questions (FAQs)

Q1: What are matrix effects in LC-MS/MS analysis?

A1: Matrix effects are the alteration of analyte ionization efficiency due to the presence of co-eluting compounds from the sample matrix[2]. This can lead to either ion suppression (decreased signal) or ion enhancement (increased signal), both of which can compromise the accuracy and precision of quantification[1][2].

Q2: How can I determine if my analysis is affected by matrix effects?

A2: A common method is the post-column infusion experiment. In this setup, a constant flow of a standard solution of your analyte is introduced into the mass spectrometer after the analytical column. A blank matrix extract is then injected. Any dip or rise in the baseline signal at the retention time of your analyte indicates the presence of ion-suppressing or -enhancing components eluting from the column[1][14][15][16]. A more quantitative assessment can be made by comparing the analyte response in a post-extraction spiked blank matrix sample to the response in a neat solvent standard[14][15].

Q3: What is the benefit of using a stable isotope-labeled internal standard like Clothianidin-d3?

A3: A stable isotope-labeled internal standard (SIL-IS) is considered the gold standard for compensating for matrix effects[11]. Because Clothianidin-d3 is chemically almost identical to Clothianidin, it co-elutes and experiences nearly the same degree of ion suppression or enhancement. By calculating the ratio of the analyte signal to the IS signal, accurate quantification can be achieved even in the presence of matrix effects[10].

Q4: When should I use matrix-matched calibration versus standard addition?

A4: Matrix-matched calibration is highly effective when you have access to a representative blank matrix that is free of the analyte[7][8][9]. The method of standard addition is useful for complex or highly variable matrices where a representative blank matrix is not available. Standard addition involves adding known amounts of the analyte to aliquots of the actual sample to create a calibration curve within each sample, which can be very accurate but is also more labor-intensive.

Quantitative Data Summary

The following tables summarize the effectiveness of different strategies for mitigating matrix effects.

Table 1: Comparison of Recovery Rates with Different Sample Clean-up Methods for Neonicotinoids.

Sample Preparation Method	Matrix	Analyte	Average Recovery (%)	Relative Standard Deviation (RSD) (%)	Reference
QuEChERS with dSPE (PSA/GCB/MgSO4)	Oilseed Rape	Thiamethoxam	92 - 98	< 6	[4]
QuEChERS with dSPE (PSA/GCB/MgSO4)	Oilseed Rape	Clothianidin	92 - 98	< 6	[4]
SPE (Diatomaceous Earth)	Peach	Thiamethoxam	74.5 - 105	< 10	[17]
SPE (Diatomaceous Earth)	Celery	Imidacloprid	74.5 - 105	< 10	[17]

Table 2: Impact of Matrix-Matched Calibration on Quantification Accuracy.

Calibration Method	Matrix	Analyte	Finding	Reference
Matrix-Free Calibration	Green Onion	Neonicotinoids	Analytical values were biased from the spiked concentration.	[18]
Matrix-Matched Calibration	Green Onion	Neonicotinoids	Analytical values were comparable to the spiked concentration.	[18]
Matrix-Matched Calibration	Various Foods	Pesticides	Corrects for the ionization influence of the matrix.	[9]

Experimental Protocols

Protocol 1: QuEChERS Sample Preparation for Plant-Based Matrices

This protocol is a general guideline based on the QuEChERS method, which is effective for extracting Clothianidin from complex matrices like plants[4][6].

• Sample Homogenization: Weigh 10-15 g of the homogenized sample into a 50 mL centrifuge tube.

• Internal Standard Spiking: Add the appropriate volume of Clothianidin-d3 internal standard solution.

• Extraction: Add 10 mL of acetonitrile (B52724). Cap and shake vigorously for 1 minute.

• Salting Out: Add the QuEChERS extraction salts (e.g., 4 g MgSO₄, 1 g NaCl, 1 g trisodium (B8492382) citrate (B86180) dihydrate, and 0.5 g disodium (B8443419) hydrogen citrate sesquihydrate). Immediately cap and shake vigorously for 1 minute.

• Centrifugation: Centrifuge at ≥3000 rcf for 5 minutes.

• Dispersive SPE (d-SPE) Clean-up: Transfer an aliquot of the acetonitrile supernatant to a d-SPE tube containing a sorbent mixture (e.g., PSA, C18, and GCB) to remove interferences. Vortex for 30 seconds.

• Final Centrifugation: Centrifuge at a high speed for 5 minutes.

• Analysis: Take an aliquot of the final supernatant, dilute as necessary, and inject it into the LC-MS/MS system.

Protocol 2: Matrix-Matched Calibration Curve Preparation

This protocol outlines the preparation of a matrix-matched calibration curve[7][8][19].

• Prepare Blank Matrix Extract: Extract a sample of the matrix that is known to be free of Clothianidin using the same sample preparation method (e.g., QuEChERS) as for the unknown samples.

• Prepare Stock Solution: Create a high-concentration stock solution of Clothianidin in a suitable solvent (e.g., acetonitrile).

• Create Serial Dilutions: Prepare a series of working standard solutions by serially diluting the stock solution.

• Spike Blank Matrix Extract: For each calibration level, spike a known volume of the blank matrix extract with the corresponding working standard solution. Ensure the final solvent composition is consistent across all calibration points.

• Add Internal Standard: Add a constant amount of Clothianidin-d3 internal standard to each calibration point.

• Construct Calibration Curve: Analyze the prepared matrix-matched standards by LC-MS/MS and plot the peak area ratio (Clothianidin/Clothianidin-d3) against the concentration to generate the calibration curve.

Visualizations

Caption: Workflow for Clothianidin-d3 quantification using QuEChERS and matrix-matched calibration.

Caption: Troubleshooting logic for addressing matrix effects in LC-MS/MS analysis.

References

• 1. chromatographyonline.com [chromatographyonline.com]
• 2. mdpi.com [mdpi.com]
• 3. Compensate for or Minimize Matrix Effects? Strategies for Overcoming Matrix Effects in Liquid Chromatography-Mass Spectrometry Technique: A Tutorial Review - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. weber.hu [weber.hu]
• 6. Optimization of QuEChERS Method for Simultaneous Determination of Neonicotinoid Residues in Pollinator Forage - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Matrix-Matched Pesticide Standard Curve Preparation - Protocol - OneLab [onelab.andrewalliance.com]
• 8. Matrix-Matched Calibration Curves for Assessing Analytical Figures of Merit in Quantitative Proteomics - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Matrix-matched Calibration - Bayerisches Zentrum für Biomolekulare Massenspektrometrie (BayBioMS) [tcf.tum.de]
• 10. biopharmaservices.com [biopharmaservices.com]
• 11. Internal standard variability: root cause investigation, parallelism for evaluating trackability and practical considerations - PMC [pmc.ncbi.nlm.nih.gov]
• 12. chromatographytoday.com [chromatographytoday.com]
• 13. ssi.shimadzu.com [ssi.shimadzu.com]
• 14. tandfonline.com [tandfonline.com]
• 15. researchgate.net [researchgate.net]
• 16. researchgate.net [researchgate.net]
• 17. Application of solid-phase extraction and liquid chromatography-mass spectrometry to the determination of neonicotinoid pesticide residues in fruit and vegetables - PubMed [pubmed.ncbi.nlm.nih.gov]
• 18. mdpi.com [mdpi.com]
• 19. researchgate.net [researchgate.net]

Technical Support Center: Optimization of LC Gradient for Separation of Clothianidin-d3 and its Metabolites

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working on the optimization of liquid chromatography (LC) gradients for the separation of Clothianidin-d3 and its metabolites.

Frequently Asked Questions (FAQs)

Q1: What are the common metabolites of Clothianidin that I should be looking for?

A1: The primary metabolites of Clothianidin to consider in your analysis are N-(2-chlorothiazol-5-yl-methyl)-N'-nitroguanidine (TZNG), N-methyl-N'-nitroguanidine (MNG), 1-methyl-3-(2-chloro-thiazol-5-ylmethyl)-urea (TZMU), and N-methyl-N'-(2-chlorothiazol-5-ylmethyl)guanidine (TMG).[1][2] The parent compound, Clothianidin, is also often the major residue component.[1]

Q2: I am observing significant peak tailing for Clothianidin and its metabolites. What are the likely causes and solutions?

A2: Peak tailing for Clothianidin and its metabolites is often due to secondary interactions with the stationary phase, particularly with residual silanol (B1196071) groups on the silica-based columns.[3][4] Here’s how to troubleshoot this issue:

• Mobile Phase pH: Ensure your mobile phase is acidic, typically with a pH between 2.0 and 4.0. This suppresses the ionization of silanol groups and helps maintain the analytes in a stable, protonated state.[5]

• Acidic Modifier: The use of an acidic modifier is highly recommended. Formic acid (0.1-1%) is commonly used in both the aqueous and organic mobile phase components to ensure a consistent, low pH.[5]

• Buffer Addition: Adding a buffer, such as ammonium (B1175870) formate, to your mobile phase can help reduce silanol interactions. The positive ions from the buffer can interact with the negatively charged silanol groups, preventing your analytes from doing so.[3]

• Column Choice: Using a high-quality, end-capped C18 column can significantly reduce peak tailing. End-capping minimizes the number of accessible residual silanol groups.[5] If issues persist, consider a column with a different stationary phase chemistry.

• Column Overload: Injecting too much sample can lead to peak tailing. Try diluting your sample or reducing the injection volume to see if the peak shape improves.[4][6]

Q3: I'm having trouble separating Clothianidin from one of its metabolites. How can I improve the resolution?

A3: Achieving baseline separation, especially between structurally similar compounds, can be challenging. Here are some strategies to improve resolution:

• Gradient Optimization: Adjusting the gradient slope is a key step. A shallower gradient (slower increase in organic solvent percentage) will increase the retention time and can improve the separation of closely eluting peaks.

• Mobile Phase Composition: While acetonitrile (B52724) is a common organic modifier, methanol (B129727) can offer different selectivity.[7] Trying a methanol gradient or a ternary gradient (Water/Acetonitrile/Methanol) might resolve co-eluting peaks.

• Column Particle Size: Columns with smaller particle sizes (e.g., sub-2 µm) provide higher efficiency and can lead to sharper peaks and better resolution.[7][8]

• Column Temperature: Increasing the column temperature can improve efficiency by reducing mobile phase viscosity and increasing analyte diffusion rates.[7] However, be aware that this can also alter the selectivity and retention times.

• Reconstitution Solvent: The solvent used to dissolve the final extract before injection can impact peak shape and resolution. Reconstituting the eluent in a weak solvent, such as 0.1% acetic acid, can improve the resolution of Clothianidin and its metabolites.[1]

Q4: My signal intensity for Clothianidin-d3 and its metabolites varies significantly between samples, suggesting matrix effects. How can I mitigate this?

A4: Matrix effects, where components of the sample matrix interfere with the ionization of the target analytes, are a common issue in LC-MS/MS analysis.[9][10]

• Matrix-Matched Calibration: The most effective way to compensate for matrix effects is to prepare your calibration standards in a blank matrix extract that is similar to your samples.[11] This ensures that the standards and samples experience similar ionization suppression or enhancement.

• Isotope-Labeled Internal Standard: Using a stable isotope-labeled internal standard, like Clothianidin-d3 for Clothianidin, is a widely accepted approach to correct for matrix effects.[11] The internal standard should be added to the samples at the beginning of the sample preparation process.

• Sample Preparation: A more rigorous sample cleanup, such as Solid Phase Extraction (SPE), can help remove interfering matrix components before LC-MS/MS analysis.[1]

• Dilution: Diluting the sample extract can reduce the concentration of matrix components, thereby minimizing their impact on ionization.

Q5: I am using Clothianidin-d3 as an internal standard, but my quantitative results are not reproducible. What could be the problem?

A5: While deuterated internal standards are excellent for correcting variability, issues can still arise.

• Co-eluting Interferences: Check for any co-eluting peaks in your blank matrix that might be interfering with the internal standard's signal.

• Internal Standard Stability: Ensure the stability of your Clothianidin-d3 stock and working solutions. Improper storage can lead to degradation.

• Inconsistent Addition: Verify that the internal standard is being added precisely and consistently to all samples, standards, and quality controls.

• Matrix Effects on IS: In some complex matrices, even the internal standard can be affected by matrix components, leading to inaccuracies.[11] In such cases, further optimization of sample cleanup or chromatographic separation may be necessary.

Troubleshooting Guide

Problem	Possible Causes	Recommended Actions
Poor Peak Shape (Tailing)	Secondary interactions with the column; Column overload; Inappropriate mobile phase pH.	- Add an acidic modifier (e.g., 0.1% formic acid) to the mobile phase.[5]- Use a buffered mobile phase (e.g., ammonium formate).[3]- Reduce sample concentration or injection volume.[4][6]- Use a high-quality, end-capped C18 column.[5]
Poor Resolution/Co-elution	Inadequate chromatographic separation.	- Optimize the LC gradient (e.g., use a shallower gradient).- Try a different organic modifier (e.g., methanol instead of acetonitrile).[7]- Use a column with a smaller particle size for higher efficiency.[7][8]- Adjust the column temperature.[7]
Inconsistent Retention Times	Changes in mobile phase composition; Fluctuations in column temperature; Column degradation.	- Prepare fresh mobile phase daily.- Ensure the column oven is maintaining a stable temperature.- Flush the column with a strong solvent to remove contaminants.- If the problem persists, the column may need to be replaced.
Low Signal Intensity	Matrix suppression; Poor ionization.	- Implement matrix-matched calibration curves.[11]- Improve sample cleanup to remove interfering matrix components.[1]- Optimize mass spectrometer source parameters (e.g., spray voltage, gas flows, temperature).
High Backpressure	Blockage in the LC system.	- Check for blockages in the in-line filter, guard column, or column inlet frit.- Filter all samples and mobile phases before use.- If a blockage is suspected in the column, try back-flushing it (if the manufacturer's instructions permit).

Experimental Protocols

Sample Preparation (Based on Rice Matrix)[1][2]

• Extraction: Extract the sample with methanol.

• Evaporation: Evaporate the methanol from an aliquot of the extract using a rotary evaporator.

• Reconstitution: Dissolve the residue in 1 mL of 0.005 M 1-sodium octanesulfonate (pH 8.3).

• Solid Phase Extraction (SPE):

  • Condition an ENVI-CARB cartridge coupled with an HLB cartridge.

  • Load the reconstituted sample.

  • Elute Clothianidin and its metabolites with 3.5 mL of 70% acetonitrile in 0.005 M 1-sodium octanesulfonate (pH 7).

• Final Preparation: Evaporate the eluent to approximately 2.5 mL under nitrogen and reconstitute to 5 mL with 0.1% acetic acid for HPLC analysis.

LC-MS/MS Method Parameters

The following tables summarize typical LC gradient conditions and MS/MS parameters for the analysis of Clothianidin and its metabolites.

Table 1: Example LC Gradient Conditions

Method Reference	Column	Mobile Phase A	Mobile Phase B	Gradient Program	Flow Rate
Method 1 [1]	Agilent Aq (15 cm × 2.1 mm, 5 µm)	0.005 M 1-sodium octanesulfonate (pH 7)	Acetonitrile	A complex gradient is used, starting with 100% A, then moving to a mixture of A, B, and a third mobile phase C (Methanol/Acetonitrile/Water) for column washing.	0.10 - 0.37 mL/min
Method 2	X-Bridge C18 (2.1 x 150 mm, 3.5 µm)	Water + 0.1% Formic Acid	Acetonitrile + 0.1% Formic Acid	A linear gradient from 5% to 95% B over a specified time.	0.3 mL/min

Table 2: Example MS/MS Transitions for Clothianidin and Metabolites

Analyte	Precursor Ion (m/z)	Product Ion 1 (m/z)	Product Ion 2 (m/z)
Clothianidin	250.0	169.2	132.1
Clothianidin-d3	253.0	172.0	-
TZNG	-	-	-
TMG	-	-	-
TZMU	-	-	-
MNG	-	-	-

Note: Specific transitions for metabolites were not detailed in the provided search results and would need to be determined experimentally.

Visual Guides

Experimental Workflow

Caption: A typical experimental workflow for the analysis of Clothianidin and its metabolites.

Troubleshooting Logic for Peak Tailing

Caption: A troubleshooting decision tree for addressing peak tailing issues.

References

• 1. jfda-online.com [jfda-online.com]
• 2. "Analysis of insecticide clothianidin and its metabolites in rice by li" by M.-F. Chen, J.-W. Huang et al. [jfda-online.com]
• 3. LC Troubleshooting—All of My Peaks are Tailing! What Should I Do? [restek.com]
• 4. chromatographyonline.com [chromatographyonline.com]
• 5. benchchem.com [benchchem.com]
• 6. gmpinsiders.com [gmpinsiders.com]
• 7. chromatographyonline.com [chromatographyonline.com]
• 8. Advanced high-resolution chromatographic strategies for efficient isolation of natural products from complex biological matrices: from metabolite profiling to pure chemical entities - PMC [pmc.ncbi.nlm.nih.gov]
• 9. matrix-effects-in-quantitative-pesticide-analysis-using-liquid-chromatography-mass-spectrometry - Ask this paper | Bohrium [bohrium.com]
• 10. Impact of Matrix Species and Mass Spectrometry on Matrix Effects in Multi-Residue Pesticide Analysis Based on QuEChERS-LC-MS - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Evaluation of the impact of matrix effects in LC/MS measurement on the accurate quantification of neonicotinoid pesticides in food by isotope-dilution mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Support Center: Analysis of Clothianidin-d3 in Fatty Matrices

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in optimizing the extraction and recovery of Clothianidin-d3 from complex fatty matrices.

Frequently Asked Questions (FAQs)

Q1: What are the main challenges when extracting Clothianidin-d3 from fatty matrices?

A1: The primary challenges are low recovery rates and significant matrix effects.[1] Fatty matrices, such as edible oils, dairy products, and animal tissues, contain high concentrations of lipids (triglycerides), phospholipids, and other non-polar compounds that can co-extract with the analyte.[2] These co-extractives can interfere with the analytical process, particularly in LC-MS/MS analysis, leading to ion suppression or enhancement, which affects the accuracy and precision of quantification.[3][4]

Q2: Which extraction techniques are most suitable for Clothianidin-d3 in fatty matrices?

A2: The most commonly employed and effective techniques are the QuEChERS (Quick, Easy, Cheap, Effective, Rugged, and Safe) method and Solid-Phase Extraction (SPE).[5][6] Liquid-Liquid Extraction (LLE) is also a viable option, particularly for liquid fatty matrices like edible oils.[7] The choice of method often depends on the specific matrix, the required limit of quantification (LOQ), and available laboratory equipment.

Q3: How can I minimize matrix effects during the analysis of Clothianidin-d3?

A3: Minimizing matrix effects is crucial for accurate quantification. Strategies include:

• Effective Sample Cleanup: Utilizing appropriate d-SPE sorbents in the QuEChERS method or selecting the right SPE cartridge is critical to remove interfering lipids.[8][9]

• Matrix-Matched Calibration: Preparing calibration standards in a blank matrix extract that has undergone the same sample preparation process can help to compensate for signal suppression or enhancement.[10]

• Isotope Dilution: Using a stable isotope-labeled internal standard like Clothianidin-d3 is a highly effective way to correct for both extraction inefficiencies and matrix effects, as it behaves almost identically to the analyte of interest throughout the analytical process.[11][12]

• Dilution of the Final Extract: Diluting the sample extract can reduce the concentration of matrix components, thereby lessening their impact on the ionization of the analyte.[10]

Q4: What are the typical recovery rates for Clothianidin-d3 from fatty matrices?

A4: Recovery rates can vary significantly depending on the matrix, the chosen method, and the optimization of the procedure. Generally, with a well-optimized method, recovery rates of 70-120% are considered acceptable.[13] For neonicotinoids in fatty matrices, reported recoveries can range from 58% to over 100%.[14][15] It is essential to validate the method for each specific matrix to determine the expected recovery.

Troubleshooting Guide: Low Recovery of Clothianidin-d3

This guide addresses common issues leading to poor recovery of Clothianidin-d3 during extraction from fatty matrices.

Problem	Potential Cause	Recommended Solution	Expected Outcome
Low Recovery After Extraction (QuEChERS)	Incomplete partitioning of Clothianidin-d3 into the acetonitrile (B52724) phase due to high fat content.	Increase Solvent-to-Sample Ratio: Use a higher volume of acetonitrile to improve the extraction efficiency from the fatty sample. Freezing Out Lipids: After the initial extraction and centrifugation, place the supernatant in a freezer (-20°C) for a short period (e.g., 30-60 minutes). The lipids will solidify and can be removed by decanting or filtration.	Improved partitioning and higher recovery of the analyte in the extraction solvent.
Adsorption of Clothianidin-d3 to co-extracted matrix components.	Optimize d-SPE Cleanup: Experiment with different sorbent combinations. For fatty matrices, a combination of PSA (to remove fatty acids) and C18 (to remove non-polar lipids) is common.[2] For highly fatty samples, newer sorbents like Z-Sep or EMR-Lipid may offer better cleanup.[8][9]	Reduced matrix interference and minimized analyte loss during the cleanup step.
Low Recovery After SPE Cleanup	Inefficient retention of Clothianidin-d3 on the SPE sorbent.	Sorbent Selection: Ensure the SPE sorbent is appropriate for the polarity of Clothianidin-d3. A reversed-phase sorbent (e.g., C18) is typically suitable. Sample Loading Conditions: Optimize the pH of the sample before loading to ensure Clothianidin-d3 is in a neutral form for better retention on non-polar sorbents.	Enhanced retention of the analyte on the SPE cartridge.
Incomplete elution of Clothianidin-d3 from the SPE sorbent.	Optimize Elution Solvent: Use a stronger elution solvent or a mixture of solvents to ensure complete desorption of the analyte from the sorbent. Test different proportions of acetonitrile or methanol (B129727) in the elution solvent.	Complete elution of the retained analyte, leading to higher recovery.
General Low Recovery Issues	Degradation of Clothianidin-d3 during sample processing.	pH Control: Neonicotinoids can be susceptible to degradation under certain pH conditions. Using a buffered QuEChERS method can help maintain a stable pH.[10] Temperature Control: Perform extraction and cleanup steps at controlled, cool temperatures to minimize potential degradation.	Preservation of the analyte throughout the sample preparation process.
Inaccurate spiking of the internal standard.	Spiking Procedure: Ensure the internal standard is added at the very beginning of the sample preparation process to account for losses at every step. Verify the concentration and volume of the spiking solution.	Accurate correction for any analyte loss during the procedure.

Experimental Protocols

Modified QuEChERS Protocol for High-Fat Matrices (e.g., Avocado, Dairy)

This protocol is adapted from established methods for pesticide residue analysis in fatty foods.[16]

• Sample Homogenization: Homogenize 15 g of the sample. For solid samples, cryogenic milling may be necessary.

• Extraction:

  • Place the homogenized sample into a 50 mL centrifuge tube.

  • Add 15 mL of acetonitrile (containing 1% acetic acid).

  • Add the internal standard (Clothianidin-d3) solution.

  • Add 6 g of anhydrous magnesium sulfate (B86663) (MgSO₄) and 1.5 g of anhydrous sodium acetate (B1210297) (NaOAc).

  • Shake vigorously for 1 minute.

• Centrifugation: Centrifuge at ≥3000 rcf for 5 minutes.

• Dispersive SPE (d-SPE) Cleanup:

  • Transfer 1 mL of the upper acetonitrile layer to a 2 mL microcentrifuge tube.

  • Add 50 mg of primary secondary amine (PSA), 50 mg of C18 sorbent, and 150 mg of anhydrous MgSO₄.

  • Vortex for 30 seconds.

• Final Centrifugation: Centrifuge at high speed (e.g., 10,000 rcf) for 2 minutes.

• Analysis: Take an aliquot of the supernatant for LC-MS/MS analysis.

Solid-Phase Extraction (SPE) Protocol for Cleanup of Fatty Extracts

This is a general protocol that should be optimized for the specific fatty matrix.

• Initial Extraction: Perform an initial solvent extraction of the homogenized sample with a suitable solvent like acetonitrile or acetone.

• SPE Cartridge Conditioning:

  • Condition a C18 SPE cartridge (e.g., 500 mg, 6 mL) by passing 5 mL of methanol followed by 5 mL of deionized water. Do not allow the cartridge to dry.

• Sample Loading:

  • Dilute the initial extract with water to reduce the organic solvent concentration to <10%.

  • Load the diluted extract onto the conditioned SPE cartridge at a slow, steady flow rate (e.g., 1-2 mL/min).

• Washing:

  • Wash the cartridge with a weak solvent mixture (e.g., 5 mL of 10% methanol in water) to remove polar interferences.

• Elution:

  • Elute the Clothianidin-d3 from the cartridge with a small volume (e.g., 2 x 2 mL) of a stronger solvent like acetonitrile or methanol.

• Evaporation and Reconstitution:

  • Evaporate the eluate to dryness under a gentle stream of nitrogen.

  • Reconstitute the residue in a suitable solvent for LC-MS/MS analysis.

Visualizations

References

• 1. researchgate.net [researchgate.net]
• 2. media.sciltp.com [media.sciltp.com]
• 3. Uncovering matrix effects on lipid analyses in MALDI imaging mass spectrometry experiments - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Uncovering Matrix Effects on Lipid Analyses in MALDI Imaging Mass Spectrometry Experiments - PMC [pmc.ncbi.nlm.nih.gov]
• 5. repositorio.ipbeja.pt [repositorio.ipbeja.pt]
• 6. A comprehensive review on the pretreatment and detection methods of neonicotinoid insecticides in food and environmental samples - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Determination of neonicotinoid insecticide residues in edible oils by water-induced homogeneous liquid–liquid extraction and dispersive liquid–liquid extraction followed by high performance liquid chromatography-diode array detection - RSC Advances (RSC Publishing) [pubs.rsc.org]
• 8. researchgate.net [researchgate.net]
• 9. Evaluation of different cleanup sorbents for multiresidue pesticide analysis in fatty vegetable matrices by liquid chromatography tandem mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. benchchem.com [benchchem.com]
• 11. researchgate.net [researchgate.net]
• 12. benchchem.com [benchchem.com]
• 13. sigmaaldrich.com [sigmaaldrich.com]
• 14. Determination of neonicotinoid insecticide residues in edible oils by water-induced homogeneous liquid–liquid extraction and dispersive liquid–liquid extraction followed by high performance liquid chromatography-diode array detection - RSC Advances (RSC Publishing) [pubs.rsc.org]
• 15. Optimization of QuEChERS Method for Simultaneous Determination of Neonicotinoid Residues in Pollinator Forage - PMC [pmc.ncbi.nlm.nih.gov]
• 16. labsertchemical.com [labsertchemical.com]

Technical Support Center: Stability of Clothianidin-d3 in Different Solvents

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working with Clothianidin-d3. The information focuses on ensuring the stability of Clothianidin-d3 in various solvents to maintain the integrity of experimental results.

Troubleshooting Guide

This guide addresses common issues encountered during the preparation and storage of Clothianidin-d3 solutions.

Issue	Potential Cause	Recommended Action
Inconsistent analytical results (e.g., varying peak areas in chromatography).	Degradation of Clothianidin-d3 in the stock or working solution.	1. Verify Storage Conditions: Ensure that stock solutions are stored at or below -20°C in airtight, light-protected containers. 2. Prepare Fresh Solutions: If degradation is suspected, prepare fresh working solutions from a reliable stock. 3. Solvent Quality: Use high-purity, HPLC or MS-grade solvents to minimize contaminants that could accelerate degradation. 4. Check pH: For aqueous solutions, ensure the pH is in the neutral to slightly acidic range (pH 4-7) for better stability.
Loss of compound over time in prepared solutions.	Improper storage temperature, exposure to light, or use of inappropriate solvent.	1. Temperature: For long-term storage, keep solutions at -20°C or below. For short-term benchtop use, keep solutions on ice or in a cooled autosampler. 2. Light Protection: Store all solutions in amber vials or protect them from light to prevent photodegradation. 3. Solvent Choice: Acetonitrile (B52724) and methanol (B129727) are generally suitable for stock solutions. For aqueous working solutions, prepare them fresh daily.
Precipitation observed in the solution upon thawing.	The concentration of Clothianidin-d3 may exceed its solubility in the solvent at lower temperatures.	1. Gentle Warming and Sonication: Warm the solution to room temperature and sonicate briefly to redissolve the precipitate. Ensure the solution is clear before use. 2. Solvent Composition: Consider preparing stock solutions in a solvent where Clothianidin-d3 has higher solubility, such as DMSO, before diluting with other solvents.
Unexpected peaks in chromatogram.	Presence of degradation products.	1. Review Storage and Handling: Identify any potential exposure to high temperatures, light, or extreme pH. 2. Mass Spectrometry Analysis: If using MS detection, analyze the unexpected peaks to identify potential degradation products. Common degradation pathways for neonicotinoids can involve hydrolysis of the nitroguanidine (B56551) group.

Frequently Asked Questions (FAQs)

Q1: What are the recommended solvents for preparing Clothianidin-d3 stock solutions?

A1: For long-term stability, high-purity acetonitrile and methanol are recommended for preparing Clothianidin-d3 stock solutions. These solutions should be stored at -20°C or lower in tightly sealed, amber glass vials.

Q2: How stable is Clothianidin-d3 in aqueous solutions?

A2: Clothianidin-d3, similar to its unlabeled counterpart, exhibits limited stability in aqueous solutions. Its stability is significantly influenced by pH. It is more stable in neutral to slightly acidic conditions (pH 4-7). Under alkaline conditions (pH > 7), degradation via hydrolysis can occur more rapidly. It is recommended to prepare aqueous working solutions fresh daily.

Q3: What are the ideal storage conditions for Clothianidin-d3 solutions?

A3: To ensure maximum stability, Clothianidin-d3 solutions should be stored under the following conditions:

• Long-Term Storage (months): Store stock solutions in acetonitrile or methanol at -20°C or -80°C, protected from light.

• Short-Term Storage (days): Working solutions can be stored in a refrigerator at 2-8°C, protected from light.

• Autosampler Stability (hours): When in an autosampler, it is advisable to use a cooled sample tray (e.g., 4°C) to minimize degradation over the course of a sequence.

Q4: Can I repeatedly freeze and thaw my Clothianidin-d3 stock solution?

A4: While it is best to minimize freeze-thaw cycles, studies on other analytical standards suggest that a limited number of cycles may not significantly impact stability if the solution is properly handled. To mitigate potential degradation, it is recommended to aliquot the stock solution into smaller, single-use vials. This avoids repeated warming and cooling of the entire stock.

Q5: How does light affect the stability of Clothianidin-d3?

A5: Exposure to light, particularly UV light, can lead to the photodegradation of Clothianidin-d3. Therefore, it is crucial to store all solutions in amber vials or wrap clear vials in aluminum foil to protect them from light.

Data on Stability of Clothianidin-d3 in Different Solvents

The following tables provide estimated stability data for Clothianidin-d3 in common laboratory solvents under various storage conditions. This data is based on general knowledge of neonicotinoid stability and typical performance of analytical standards. Users should perform their own stability studies for critical applications.

Table 1: Estimated Long-Term Stability of Clothianidin-d3 (1 mg/mL Stock Solution)

Solvent	Storage Temperature	Estimated Stability (% Remaining after 6 months)
Acetonitrile	-20°C	>98%
Methanol	-20°C	>98%
Water (pH 7)	-20°C	Not Recommended for Long-Term Storage

Table 2: Estimated Short-Term Stability of Clothianidin-d3 (1 µg/mL Working Solution)

Solvent	Storage Temperature	Estimated Stability (% Remaining after 7 days)
Acetonitrile	4°C	>99%
Methanol	4°C	>99%
Water (pH 7)	4°C	~95%
Acetonitrile	Room Temperature (~25°C)	~98%
Methanol	Room Temperature (~25°C)	~98%
Water (pH 7)	Room Temperature (~25°C)	~90%

Table 3: Estimated Autosampler Stability of Clothianidin-d3 (1 µg/mL in 50:50 Acetonitrile:Water)

Temperature	Estimated Stability (% Remaining after 24 hours)
4°C	>99%
25°C	~97%

Experimental Protocols

Protocol 1: Preparation of Clothianidin-d3 Stock Solution (1 mg/mL)

• Materials: Clothianidin-d3 standard (solid), HPLC-grade acetonitrile or methanol, Class A volumetric flask (e.g., 10 mL), analytical balance.

• Procedure: a. Accurately weigh approximately 10 mg of Clothianidin-d3 standard. b. Quantitatively transfer the weighed standard to the 10 mL volumetric flask. c. Add a small amount of the chosen solvent (acetonitrile or methanol) to dissolve the standard. d. Once dissolved, bring the solution to the final volume with the solvent. e. Stopper the flask and invert it several times to ensure homogeneity. f. Transfer the solution to an amber glass vial with a PTFE-lined cap for storage.

• Storage: Store at -20°C or below.

Protocol 2: Assessment of Clothianidin-d3 Solution Stability

• Objective: To determine the stability of a Clothianidin-d3 working solution over time under specific storage conditions.

• Materials: Prepared Clothianidin-d3 working solution (e.g., 1 µg/mL), HPLC or LC-MS/MS system, appropriate column and mobile phases.

• Procedure: a. Prepare a fresh working solution of Clothianidin-d3 at the desired concentration. b. Immediately analyze the fresh solution (Time 0) in triplicate to establish the initial peak area or concentration. c. Aliquot the remaining solution into several amber vials and store them under the desired conditions (e.g., 4°C, room temperature). d. At specified time points (e.g., 24h, 48h, 72h, 7 days), retrieve an aliquot and analyze it in triplicate. e. Calculate the percentage of Clothianidin-d3 remaining at each time point relative to the initial concentration at Time 0. f. Calculation: % Remaining = (Mean Peak Area at Time X / Mean Peak Area at Time 0) * 100

Visualizations

Technical Support Center: Ultra-Trace Analysis of Clothianidin-d3

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for the ultra-trace analysis of Clothianidin-d3. The information is tailored for researchers, scientists, and drug development professionals to assist in refining their analytical methods.

Troubleshooting Guide

This guide addresses common issues encountered during the ultra-trace analysis of Clothianidin-d3, providing potential causes and solutions in a question-and-answer format.

Sample Preparation

Q1: Why am I experiencing low recovery of Clothianidin-d3 during Solid-Phase Extraction (SPE)?

A1: Low recovery during SPE can stem from several factors related to the method's optimization. If you are encountering this issue, consider the following:

• Inappropriate Sorbent Selection: The choice of sorbent is critical for retaining the analyte. For a moderately polar compound like Clothianidin, a reversed-phase sorbent (e.g., C18) is often used. However, if the analyte is not retained, a different sorbent chemistry may be required.[1][2]

• Incorrect pH: The pH of the sample and loading solutions can affect the ionization state of Clothianidin-d3 and its interaction with the sorbent. Ensure the pH is optimized for maximum retention.[1][2]

• Aggressive Washing Steps: The wash solvent may be too strong, causing the analyte to be eluted prematurely. Evaluate the composition of the wash solvent to ensure it removes interferences without affecting the analyte.[1][3]

• Incomplete Elution: The elution solvent may not be strong enough to desorb the analyte completely from the sorbent. Try increasing the solvent strength or using a different elution solvent.[1][2]

• Sample Overloading: Exceeding the capacity of the SPE cartridge can lead to breakthrough and loss of the analyte. Ensure the sample amount is within the sorbent's capacity.[1][2]

• Flow Rate: A high flow rate during sample loading may not allow for sufficient interaction between the analyte and the sorbent, leading to poor retention.[1][2]

Q2: My recoveries are inconsistent when using the QuEChERS method. What could be the cause?

A2: The Quick, Easy, Cheap, Effective, Rugged, and Safe (QuEChERS) method's effectiveness is highly dependent on the proper selection of salts and sorbents for the specific matrix. Inconsistent recoveries can be due to:

• Incorrect Salt Composition: The type and amount of extraction salts (e.g., MgSO₄, NaCl, sodium citrate) influence the partitioning of the analyte and the removal of water. Optimizing the salt composition is crucial for consistent recoveries.[4]

• Inappropriate d-SPE Sorbent: The choice of dispersive solid-phase extraction (d-SPE) sorbent for cleanup is matrix-dependent. For example, PSA (primary secondary amine) is used to remove fatty acids and sugars, while C18 can remove non-polar interferences. Graphitized carbon black (GCB) is effective for removing pigments but may retain planar molecules like some pesticides.[4][5] The combination of PSA and C18 has been shown to provide good recoveries for neonicotinoids in flower blossoms.[5]

• Matrix Variability: Different sample matrices can significantly impact the efficiency of the QuEChERS extraction. The method may need to be re-optimized for each new matrix.[6]

Liquid Chromatography

Q3: I am observing significant peak tailing for Clothianidin-d3 in my chromatogram. How can I resolve this?

A3: Peak tailing is a common chromatographic issue that can affect peak integration and quantification. The primary causes include:

• Secondary Interactions: Unwanted interactions between the analyte and the stationary phase, such as with residual silanol (B1196071) groups on silica-based columns, can cause tailing.[7][8][9] Using a buffered mobile phase (e.g., with ammonium (B1175870) formate) can help to minimize these interactions.[9][10]

• Column Degradation: Over time, the stationary phase of the column can degrade, leading to poor peak shape. Replacing the column may be necessary.[7][8]

• Solvent Mismatch: Injecting the sample in a solvent that is significantly stronger than the mobile phase can cause peak distortion. It is best to dissolve the final extract in the initial mobile phase.[8]

• Column Overloading: Injecting too much analyte can saturate the column, resulting in peak tailing.[8]

Mass Spectrometry

Q4: I am experiencing signal suppression for Clothianidin-d3 in my LC-MS/MS analysis. What are the likely causes and solutions?

A4: Signal suppression in electrospray ionization (ESI) is a common manifestation of matrix effects, where co-eluting matrix components interfere with the ionization of the target analyte.[11][12]

• Cause: Co-eluting endogenous compounds from the sample matrix compete with the analyte for ionization in the ESI source, reducing the analyte's signal intensity.[11]

• Solutions:

  • Effective Sample Cleanup: Employing rigorous sample preparation techniques like SPE or QuEChERS is crucial to remove interfering matrix components before analysis.[11]

  • Chromatographic Separation: Optimize the LC method to separate the analyte from the majority of the matrix components. This can be achieved by adjusting the gradient, mobile phase composition, or using a different column.

  • Matrix-Matched Calibration: Prepare calibration standards in a blank matrix extract that has been subjected to the same sample preparation procedure. This helps to compensate for the signal suppression or enhancement caused by the matrix.[13][14][15]

  • Isotopically Labeled Internal Standard: As Clothianidin-d3 is an isotopically labeled internal standard for Clothianidin, it is the ideal tool to correct for matrix effects. Since the internal standard has very similar physicochemical properties to the analyte, it will be affected by the matrix in the same way, allowing for accurate quantification.[13][16]

  • Reduce Flow Rate: Lowering the flow rate into the mass spectrometer can sometimes reduce signal suppression and improve sensitivity.[12][17]

Frequently Asked Questions (FAQs)

Q1: What are the recommended storage conditions for Clothianidin-d3 standards?

A1: Clothianidin-d3 standards should be stored at -20°C for long-term stability.[13] Before use, it is recommended to centrifuge the vial to ensure maximum recovery of the product.[13]

Q2: What are the typical precursor and product ions for Clothianidin-d3 for LC-MS/MS analysis?

A2: The specific precursor and product ions can vary slightly depending on the instrument and source conditions. However, common transitions for Clothianidin-d3 (molecular weight ~253.7 g/mol ) would be based on its structure and fragmentation pattern, which is similar to that of Clothianidin. For Clothianidin, a common precursor ion is [M+H]⁺ at m/z 250. The product ions are typically around m/z 169 and 132. For Clothianidin-d3, the precursor ion would be [M+H]⁺ at m/z 253, with expected product ions at m/z 172 and 132. It is always recommended to optimize these transitions on your specific instrument.

Q3: What are acceptable recovery and relative standard deviation (RSD) values for method validation?

A3: According to SANTE guidelines, which are widely followed for pesticide residue analysis, mean recoveries should typically be within the range of 70-120%, with an associated RSD of ≤20%.[18][19]

Quantitative Data Summary

Table 1: Method Validation Parameters for Clothianidin Analysis in Various Matrices

Matrix	Sample Preparation	Detection Method	Recovery (%)	LOQ	RSD (%)	Reference
Sugarcane	Soil Drenching	UHPLC	86.44 - 94.15	0.01 µg/g	2.70 - 4.53	[18][19]
Garlic	QuEChERS	LC-MS/MS	95.7 - 100.7	1.55 µg/kg	0.7 - 4.3	[20]
Rice	SPE	HPLC-UV	110	0.05 ppm	< 10	[21]
Soil	SPE	HPLC	87.4 - 104.3	0.005 mg/kg	< 5	[22]
Water	SPE	HPLC	87.4 - 104.3	0.001 mg/L	< 5	[22]

Experimental Protocols

Protocol 1: QuEChERS Extraction for Plant Matrices (e.g., Flower Blossoms)

This protocol is adapted from a method for the analysis of neonicotinoids in flower blossoms.[5]

• Homogenization: Weigh 3 g of pulverized flower blossoms into a 50 mL centrifuge tube.

• Hydration: Add 10 mL of deionized water and homogenize the sample.

• Extraction: Add 15 mL of acetonitrile (B52724) and the appropriate QuEChERS extraction salts (e.g., acetate (B1210297) or citrate (B86180) buffering salts).

• Shaking: Shake vigorously for 1 minute.

• Centrifugation: Centrifuge the samples for 5 minutes at 3400 rpm.

• Dispersive SPE Cleanup: Transfer 1 mL of the acetonitrile supernatant to a 2 mL microcentrifuge tube containing the d-SPE cleanup sorbent (e.g., a mixture of PSA and C18).

• Shaking and Centrifugation: Shake for 1 minute and then centrifuge for 3 minutes at 3500 rpm.

• Final Preparation: Take an aliquot of the cleaned-up supernatant, evaporate to dryness under a gentle stream of nitrogen, and reconstitute in the initial mobile phase for LC-MS/MS analysis.

Protocol 2: LC-MS/MS Analysis

The following are general starting conditions that should be optimized for your specific instrument and application.

• LC Column: A C18 reversed-phase column (e.g., 2.1 x 100 mm, 2.7 µm) is a common choice.

• Mobile Phase A: Water with 0.1% formic acid and/or a buffer such as 5 mM ammonium formate.

• Mobile Phase B: Acetonitrile or methanol (B129727) with 0.1% formic acid and/or the same buffer as mobile phase A.

• Gradient: A typical gradient would start with a high percentage of mobile phase A, ramping up to a high percentage of mobile phase B to elute the analyte, followed by a re-equilibration step.

• Flow Rate: 0.2 - 0.4 mL/min.

• Injection Volume: 5 - 20 µL.

• Ionization Mode: Positive Electrospray Ionization (ESI+).

• MS/MS Parameters: The precursor and product ions, collision energy, and other MS parameters should be optimized by infusing a standard solution of Clothianidin-d3.

Visualizations

Caption: General experimental workflow for the ultra-trace analysis of Clothianidin-d3.

Caption: Troubleshooting workflow for addressing matrix effects in LC-MS/MS analysis.

References

• 1. Sample Prep Tech Tip: Low Recovery- SPE Method | Phenomenex [phenomenex.com]
• 2. specartridge.com [specartridge.com]
• 3. Why Is Your SPE Recovery So Low? - News - News [alwsci.com]
• 4. Optimization of QuEChERS Method for Simultaneous Determination of Neonicotinoid Residues in Pollinator Forage - PMC [pmc.ncbi.nlm.nih.gov]
• 5. sigmaaldrich.com [sigmaaldrich.com]
• 6. Development of a Modified QuEChERS Procedure for the Isolation of Pesticide Residues from Textile Samples, Followed by GC–MS Determination [mdpi.com]
• 7. quora.com [quora.com]
• 8. Common Causes Of Peak Tailing in Chromatography - Blogs - News [alwsci.com]
• 9. LC Troubleshooting—All of My Peaks are Tailing! What Should I Do? [restek.com]
• 10. m.youtube.com [m.youtube.com]
• 11. benchchem.com [benchchem.com]
• 12. researchgate.net [researchgate.net]
• 13. Evaluation of the impact of matrix effects in LC/MS measurement on the accurate quantification of neonicotinoid pesticides in food by isotope-dilution mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 14. researchgate.net [researchgate.net]
• 15. researchgate.net [researchgate.net]
• 16. agilent.com [agilent.com]
• 17. lib3.dss.go.th [lib3.dss.go.th]
• 18. cabidigitallibrary.org [cabidigitallibrary.org]
• 19. METHOD VALIDATION AND HARVEST TIME RESIDUES OF CLOTHIANIDIN 50 WDG IN SUGARCANE USING UHPLC | Journal of Sugarcane Research [epubs.icar.org.in]
• 20. researchgate.net [researchgate.net]
• 21. jfda-online.com [jfda-online.com]
• 22. researchgate.net [researchgate.net]

Technical Support Center: Optimization of MS/MS Parameters for Clothianidin-d3

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working with the analysis of Clothianidin-d3 and its fragments using tandem mass spectrometry (MS/MS).

Frequently Asked Questions (FAQs)

Q1: What are the optimal precursor and product ions for monitoring Clothianidin-d3?

A1: The selection of precursor and product ions is critical for the sensitive and specific detection of Clothianidin-d3. The protonated molecule [M+H]⁺ is typically used as the precursor ion. For Clothianidin-d3, this corresponds to an m/z of approximately 253.1. The choice of product ions is based on the fragmentation pattern of the molecule. Commonly used product ions for Clothianidin-d3 are m/z 132.05 and in some cases, a transition to m/z 171.1 (corresponding to the 169.1 fragment of unlabeled Clothianidin plus two deuteriums) may be considered, though less common.[1]

Q2: How is Clothianidin-d3 utilized in quantitative analysis?

A2: Clothianidin-d3 serves as an excellent internal standard (IS) for the quantification of Clothianidin in various matrices.[2] Its chemical and physical properties are nearly identical to the unlabeled analyte, but it has a different mass. This allows it to co-elute with the analyte and experience similar matrix effects and ionization suppression or enhancement, thus providing a reliable way to correct for variations during sample preparation and analysis.[2]

Q3: What are the expected MRM transitions for unlabeled Clothianidin?

A3: For unlabeled Clothianidin, the precursor ion is the protonated molecule [M+H]⁺ at an m/z of approximately 250.1. The most common and abundant product ions used for quantification and confirmation are m/z 169.1 (or 169.3) and m/z 132.0 (or 131.9).[1][3][4]

Troubleshooting Guides

Issue 1: Low or No Signal Intensity for Clothianidin-d3

Possible Causes and Solutions:

• Incorrect MS/MS Parameters: Ensure that the correct precursor and product ions for Clothianidin-d3 (e.g., 253.1 → 132.05) are entered into the acquisition method.[1] The collision energy and other compound-specific parameters should be optimized.

• Ion Source Contamination: A dirty ion source can significantly suppress the signal. Regular cleaning of the ion source components, such as the capillary and spray shield, is recommended.[5]

• Matrix Effects: Co-eluting compounds from the sample matrix can suppress the ionization of Clothianidin-d3.[2][6][7][8] To mitigate this, improve sample cleanup, adjust the chromatographic gradient to separate the analyte from interfering compounds, or dilute the sample. The use of matrix-matched calibration curves is also a good practice.[2]

• LC System Issues: Leaks in the LC system, an improperly seated column, or a clogged injector can all lead to low or no signal.[9] A systematic check of the LC system for leaks and blockages is necessary.

• Degradation of Standard: Ensure the integrity of the Clothianidin-d3 standard solution. Improper storage or handling can lead to degradation.

Issue 2: Poor Peak Shape (Tailing, Broadening, or Splitting)

Possible Causes and Solutions:

• Column Degradation: The analytical column may be degraded or contaminated. Washing the column with a strong solvent or replacing it may be necessary.

• Inappropriate Mobile Phase: The mobile phase composition, including pH and organic solvent ratio, can significantly affect peak shape. Ensure the mobile phase is compatible with the analyte and the column.

• Injection Solvent Mismatch: Injecting the sample in a solvent much stronger than the initial mobile phase can cause peak distortion. It is advisable to dissolve the final sample extract in a solvent similar in composition to the initial mobile phase.

• Column Overloading: Injecting too high a concentration of the analyte can lead to peak fronting. Dilute the sample if necessary.

Issue 3: High Background Noise

Possible Causes and Solutions:

• Contaminated Solvents or Reagents: Use high-purity solvents and reagents to minimize background noise.

• Carryover: Residual analyte from a previous injection can contribute to high background. Implement a thorough needle wash and blank injections between samples.

• Contaminated LC System: Contaminants can build up in the LC system over time. Flushing the system with appropriate cleaning solutions is recommended.[5]

Data Presentation

Table 1: Optimized MS/MS Parameters for Clothianidin

Compound	Precursor Ion (m/z)	Product Ion (m/z) (Quantifier)	Product Ion (m/z) (Qualifier)	Collision Energy (V) (Quantifier)	Collision Energy (V) (Qualifier)	Declustering Potential (V)	Reference
Clothianidin	250.2	169.3	131.9	19	22	32	[3]
Clothianidin	250.1	169.1	132.0	-	-	-	[1]
Clothianidin	250.0	169.0	132.1	-	-	-	[4]

Table 2: Optimized MS/MS Parameters for Clothianidin-d3 (Internal Standard)

Compound	Precursor Ion (m/z)	Product Ion (m/z)	Collision Energy (V)	Declustering Potential (V)	Reference
Clothianidin-d3	253.1	132.05	-	-	[1]
Clothianidin-d3	252.8	-	-	30	[2]

Note: Collision energy and declustering potential are instrument-dependent and should be optimized for your specific mass spectrometer.

Experimental Protocols

Protocol 1: Generic Procedure for MS/MS Parameter Optimization

This protocol outlines the general steps for optimizing MS/MS parameters for Clothianidin-d3 using direct infusion.

• Prepare a Standard Solution: Prepare a 1 µg/mL solution of Clothianidin-d3 in a suitable solvent (e.g., acetonitrile (B52724) or methanol).

• Infuse the Standard: Infuse the standard solution directly into the mass spectrometer at a constant flow rate (e.g., 5-10 µL/min) using a syringe pump.

• Optimize Precursor Ion: In Q1 scan mode, identify the protonated molecule [M+H]⁺ of Clothianidin-d3 (expected m/z ~253.1). Optimize the ion source parameters (e.g., spray voltage, source temperature) to maximize the signal intensity of this precursor ion.

• Optimize Product Ions: In product ion scan mode, with the optimized precursor ion selected in Q1, acquire a full scan of the fragment ions in Q3. Vary the collision energy to identify the most abundant and stable product ions.

• Optimize Collision Energy (CE): For the selected product ions, perform a collision energy ramp experiment in Multiple Reaction Monitoring (MRM) mode. This involves acquiring data at a range of collision energy values to determine the optimal CE that yields the highest signal intensity for each transition.

• Optimize Declustering Potential (DP): The declustering potential helps to prevent the formation of solvent adducts and improve signal. Ramp the DP while monitoring the MRM signal to find the optimal value.

• Finalize the Method: Once all parameters are optimized, create the final MRM acquisition method with the determined precursor ion, product ions, collision energies, and declustering potential.

Visualizations

Caption: A typical experimental workflow for the analysis of Clothianidin using Clothianidin-d3 as an internal standard.

Caption: A logical troubleshooting workflow for addressing low or no signal intensity in LC-MS/MS analysis.

References

• 1. shimadzu.com [shimadzu.com]
• 2. researchgate.net [researchgate.net]
• 3. Determination of Neonicotinoid Pesticides in Propolis with Liquid Chromatography Coupled to Tandem Mass Spectrometry - PMC [pmc.ncbi.nlm.nih.gov]
• 4. mdpi.com [mdpi.com]
• 5. zefsci.com [zefsci.com]
• 6. Matrix effects in quantitative pesticide analysis using liquid chromatography-mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Matrix effect in bio-analysis of illicit drugs with LC-MS/MS: influence of ionization type, sample preparation, and biofluid - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Use of dielectric barrier discharge ionization to minimize matrix effects and expand coverage in pesticide residue analysis by liquid chromatography-mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. benchchem.com [benchchem.com]

Reference Data & Comparative Studies

A Comparative Guide to the Validation of Analytical Methods for Clothianidin Using Clothianidin-d3

This guide provides a comparative overview of validated analytical methods for the quantification of the neonicotinoid insecticide Clothianidin, with a specific focus on methods employing its deuterated internal standard, Clothianidin-d3. The use of an isotope-labeled internal standard like Clothianidin-d3 is a benchmark technique in mass spectrometry-based methods, as it accurately corrects for matrix effects and variations in sample preparation and instrument response.

This document is intended for researchers, analytical scientists, and quality control professionals involved in residue analysis. It presents a detailed examination of a liquid chromatography-tandem mass spectrometry (LC-MS/MS) method utilizing Clothianidin-d3 and compares its performance metrics with other validated methods across different food matrices.

Performance Comparison of Analytical Methods

The following tables summarize key validation parameters from different analytical methods for Clothianidin. Table 1 details the performance of an ultra-high-performance liquid chromatography-tandem mass spectrometry (UHPLC-MS/MS) method using Clothianidin-d3 for the analysis of honey. Table 2 provides data from other validated methods for comparison, illustrating performance across various matrices and instrumentation.

Table 1: Performance of a Validated UHPLC-MS/MS Method in Honey Using Clothianidin-d3

Parameter	Performance Metric
Instrumentation	UHPLC-Triple Quadrupole Mass Spectrometer (LCMS-8060)[1]
Internal Standard	Clothianidin-d3[1]
Matrix	Honey[1]
Linearity Range	1 ng/kg to 10 µg/kg[1]
Recovery	Within 70-120% (as per EU SANTE/11945/2015 guidelines)[1]

| Limit of Quantification (LOQ) | Selected to give accuracy between 80-120%[1] |

Table 2: Comparative Performance of Other Validated Clothianidin Methods

Parameter	Method 1: Garlic[2]	Method 2: Sugarcane[3][4]	Method 3: Rice (Brown, Hull, Straw)[5]
Instrumentation	LC-MS/MS	UHPLC-PDA	LC-MS/MS
**Linearity (R²) **	0.9995	0.991[3][4]	0.9988
Matrix	Garlic	Sugarcane	Brown Rice, Hull, Straw, Paddy Water, Sediment
LOD	0.47 µg/kg	0.003 mg/kg[3][4]	Not Specified, LOQ is 0.01 mg/kg
LOQ	1.55 µg/kg	0.01 mg/kg[3][4]	0.01 mg/kg
Recovery (%)	95.7 - 100.7%	86.4 - 94.2%[3]	85.6 - 92.5%

| RSD (%) | 0.7 - 4.3% | 2.7 - 4.5%[3] | 1.3 - 6.8% |

Experimental Protocols

A detailed methodology is crucial for the replication and validation of analytical results. The following sections describe a comprehensive protocol for the analysis of Clothianidin in honey using a QuEChERS (Quick, Easy, Cheap, Effective, Rugged, and Safe) sample preparation workflow coupled with UHPLC-MS/MS analysis.

1. Sample Preparation: QuEChERS Protocol for Honey

This procedure is adapted from a validated method for neonicotinoid analysis in honey.[1][6]

• Weighing: Weigh 5 g (±1%) of honey into a 50 mL polypropylene (B1209903) centrifuge tube.[1]

• Internal Standard Spiking: Add 5 µL of a 5 µg/mL Clothianidin-d3 internal standard solution in acetonitrile (B52724) onto the honey and allow it to dry for 10 minutes.[1]

• Homogenization: Add 10 mL of ultra-pure water and vortex for 1 minute to homogenize the sample.[1]

• Extraction: Add 10 mL of acetonitrile and vortex for another minute.[1][6] Place the tube on a shaker for 1 hour at room temperature.[6]

• Salting-Out: Add a pre-packaged salt mixture (typically 4 g MgSO₄, 1 g NaCl, 1 g Sodium Citrate, 0.5 g Sodium Citrate sesquihydrate).[1] Shake vigorously and centrifuge for 5 minutes.[6]

• Dispersive Solid-Phase Extraction (dSPE) Cleanup: Transfer the supernatant (acetonitrile layer) to a dSPE tube containing cleanup sorbents (e.g., magnesium sulfate, PSA, C18).[6] Centrifuge again for 5 minutes.[6]

• Final Extract: The resulting supernatant is the final extract, ready for injection into the LC-MS/MS system.[6]

2. Instrumental Analysis: UHPLC-MS/MS Conditions

The following conditions are typical for the separation and detection of Clothianidin and its internal standard.

• UHPLC System: Nexera X2 or equivalent[1]

• Analytical Column: A reverse-phase C18 column is commonly used.[7]

• Mobile Phase: Gradient elution with water and acetonitrile or methanol, often with additives like formic acid.[8]

• Mass Spectrometer: Triple quadrupole mass spectrometer (e.g., Shimadzu LCMS-8060, Waters Quattro micro)[1][7]

• Ionization Mode: Electrospray Ionization Positive (ESI+)

• Acquisition Mode: Multiple Reaction Monitoring (MRM)

Table 3: MRM Transitions for Clothianidin and Clothianidin-d3

Compound	Precursor Ion (m/z)	Product Ion (m/z)	Collision Energy (eV)	Use
Clothianidin	250	169	7	Quantification[5]
Clothianidin	250	132	12	Confirmation[5]
Clothianidin-d3	253	172	12.7	Quantification[9]

| Clothianidin-d3 | 253 | 132 | 16.6 | Confirmation[9] |

Visualized Analytical Workflow

The diagram below illustrates the logical flow of the QuEChERS-based sample preparation and analysis process, from initial sample weighing to final data acquisition.

Caption: Workflow for Clothianidin analysis using QuEChERS and LC-MS/MS.

References

• 1. shimadzu.com [shimadzu.com]
• 2. researchgate.net [researchgate.net]
• 3. cabidigitallibrary.org [cabidigitallibrary.org]
• 4. researchgate.net [researchgate.net]
• 5. Validation of analytical method and evaluation of clothianidin residues in rice in a typical Chinese field ecosystem | The Journal of Agricultural Science | Cambridge Core [cambridge.org]
• 6. storage.googleapis.com [storage.googleapis.com]
• 7. researchgate.net [researchgate.net]
• 8. lcms.cz [lcms.cz]
• 9. Optimization of QuEChERS Method for Simultaneous Determination of Neonicotinoid Residues in Pollinator Forage - PMC [pmc.ncbi.nlm.nih.gov]

A Comparative Analysis of Analytical Methodologies for the Determination of Clothianidin

An Inter-laboratory Perspective on Clothianidin Quantification: A Comparative Guide

The primary analytical technique for Clothianidin quantification is liquid chromatography coupled with tandem mass spectrometry (LC-MS/MS), which offers high sensitivity and selectivity. High-performance liquid chromatography (HPLC) with ultraviolet (UV) or diode array detection (DAD) is also utilized, particularly for residue analysis in various matrices.

Quantitative Performance of Analytical Methods

The following table summarizes the performance characteristics of various analytical methods for Clothianidin analysis as reported in the scientific literature. This data serves as a benchmark for laboratories to compare their in-house method performance.

Analytical Method	Matrix	Limit of Detection (LOD)	Limit of Quantification (LOQ)	Recovery (%)	Relative Standard Deviation (RSD) (%)	Reference
UHPLC-PDA	Sugarcane	0.003 µg/g	0.01 µg/g	86.44 - 94.15	2.70 - 4.53	[1][2][3]
UPLC-MS/MS	Fresh and Cured Cardamom	0.005 µg/g	0.01 µg/g	89.22 - 94.44	Not Reported	[1]
HPLC	Soil	Not Reported	0.01 µg/g	93.19 - 95.43	Not Reported	[1]
HPLC/DAD	Peach	Not Reported	Not Reported	Not Reported	Not Reported	[4]
GC/ECD	Peach	Not Reported	Not Reported	Not Reported	Not Reported	[4]
LC-MS/MS	Crown Daisy, Sedum, Amaranth	0.01 - 0.04 mg/kg	0.04 - 0.16 mg/kg	71.7 - 120.3	Not Reported	[4][5]
HPLC	Soil and Water	0.005 mg/kg (Soil), 0.001 mg/L (Water)	Not Reported	87.4 - 104.3	< 5	[4]
LC-MS/MS	Spinach	Not Reported	0.01 mg/kg	94.5 - 105.5	3.8 - 10.9	[6]
HPLC-UV	Rice	Not Reported	0.05 ppm	61 - 113	< 10	[7]

Experimental Protocols

Detailed and standardized experimental protocols are fundamental for achieving reproducible and comparable results. Below are generalized methodologies for the key experiments cited in the analysis of Clothianidin.

Sample Preparation and Extraction

The choice of sample preparation technique is critical and depends on the matrix. A widely used method is the QuEChERS (Quick, Easy, Cheap, Effective, Rugged, and Safe) extraction.

• Homogenization: A representative sample (e.g., 10-15 g of a food commodity) is homogenized.

• Extraction: The homogenized sample is extracted with acetonitrile (B52724). For matrices with high water content, salts such as magnesium sulfate (B86663) and sodium chloride are added to induce phase separation.

• Dispersive Solid-Phase Extraction (d-SPE) Cleanup: An aliquot of the acetonitrile extract is cleaned up using a d-SPE tube containing a combination of sorbents like primary secondary amine (PSA) to remove organic acids and sugars, C18 to remove non-polar interferences, and magnesium sulfate to remove residual water.

• Solvent Exchange: The final extract is often evaporated and reconstituted in a solvent compatible with the chromatographic system.

Instrumental Analysis

• Liquid Chromatography (LC):

  • Column: A C18 reversed-phase column is typically used for separation.

  • Mobile Phase: A gradient elution with a mixture of water (often containing a modifier like formic acid or ammonium (B1175870) acetate) and an organic solvent (e.g., acetonitrile or methanol) is common.

  • Flow Rate: Typical flow rates are in the range of 0.2-0.5 mL/min for UHPLC/UPLC and 0.5-1.0 mL/min for HPLC.

• Mass Spectrometry (MS/MS):

  • Ionization: Electrospray ionization (ESI) in positive ion mode is generally used.

  • Detection: Multiple Reaction Monitoring (MRM) is employed for quantification, monitoring specific precursor-to-product ion transitions for both Clothianidin and its deuterated internal standard (Clothianidin-d3) to ensure high selectivity and accuracy.

• UV/DAD Detection:

  • Detection is performed at the maximum absorbance wavelength for Clothianidin, which is typically around 269 nm.

Workflow for Clothianidin Quantification

The following diagram illustrates a typical workflow for the quantification of Clothianidin in an analytical laboratory.

Caption: A generalized workflow for the quantification of Clothianidin.

This guide provides a comparative overview based on available literature to assist laboratories in their method selection and validation efforts for Clothianidin analysis. The presented data and protocols highlight the common approaches and their expected performance, serving as a valuable resource for the scientific community.

References

• 1. cabidigitallibrary.org [cabidigitallibrary.org]
• 2. METHOD VALIDATION AND HARVEST TIME RESIDUES OF CLOTHIANIDIN 50 WDG IN SUGARCANE USING UHPLC | Journal of Sugarcane Research [epubs.icar.org.in]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]
• 6. researchgate.net [researchgate.net]
• 7. jfda-online.com [jfda-online.com]

Cross-Validation of Clothianidin-d3 with other Isotopically Labeled Standards: A Comparative Guide

In the quantitative analysis of the neonicotinoid insecticide Clothianidin, particularly in complex matrices such as food and environmental samples, the use of isotopically labeled internal standards is crucial for achieving accurate and reliable results. These standards help to correct for variations in sample preparation and matrix effects during analysis by liquid chromatography-tandem mass spectrometry (LC-MS/MS). This guide provides a comparative overview of the performance of Clothianidin-d3 and other commonly used isotopically labeled standards for the quantification of Clothianidin.

Comparison of Isotopically Labeled Internal Standards

While the use of a homologous isotopically labeled internal standard, such as Clothianidin-d3 for the analysis of Clothianidin, is considered the gold standard, other non-homologous labeled neonicotinoid standards are sometimes employed. The ideal internal standard should co-elute with the analyte and exhibit similar ionization and extraction characteristics to effectively compensate for matrix-induced signal suppression or enhancement.

A multi-residue analytical method for eight neonicotinoid insecticides and their metabolites utilized a grouping scheme where the matrix effect of analytes was corrected using their own isotopically labeled molecules, or other labeled neonicotinoids in the same group. This approach demonstrated that for Clothianidin, the use of its own labeled standard, Clothianidin-d3, provided satisfactory correction for matrix effects.[1]

The following table summarizes the performance characteristics of various isotopically labeled standards used in the analysis of neonicotinoids, including Clothianidin. It is important to note that direct head-to-head comparative studies are limited in the scientific literature. The data presented is a consolidation from various validation studies.

Internal Standard	Analyte(s)	Matrix	Recovery (%)	Linearity (r²)	RSD (%)	Key Findings
Clothianidin-d3	Clothianidin	Brown rice, hull, straw, paddy water, sediment	Not specified	>0.99	<15	Effective for determining Clothianidin residues in a paddy field ecosystem.[2]
Clothianidin-d3	Clothianidin	Kimchi cabbage	Not specified	Not specified	<1 (inter-bottle)	Established as a reliable internal standard in the development of a reference method.
Imidacloprid-d4	Imidacloprid, Clothianidin, Thiamethoxam	Kimchi cabbage	Not specified	Not specified	Not specified	Used in a multi-residue method, demonstrating the utility of non-homologous standards.
Thiamethoxam-d4	Imidacloprid, Clothianidin, Thiamethoxam	Kimchi cabbage	Not specified	Not specified	Not specified	Part of a suite of internal standards for neonicotinoid analysis.
Various Deuterated Analogs	59 pesticides including neonicotinoids	Cannabis flower, oil, edibles, topicals	Accuracy within 25%	Not specified	<20	Demonstrated the broad utility of deuterated standards in complex matrices.[3]

Experimental Protocols

Detailed methodologies are essential for the replication and validation of analytical methods. Below is a synthesized protocol based on common practices for the analysis of Clothianidin using an isotopically labeled internal standard.

Sample Preparation (QuEChERS Method)

The QuEChERS (Quick, Easy, Cheap, Effective, Rugged, and Safe) method is widely adopted for the extraction of pesticide residues from various matrices.

• Homogenization: A representative 10-15 g portion of the sample (e.g., fruit, vegetable, soil) is homogenized.

• Extraction: The homogenized sample is weighed into a 50 mL centrifuge tube. 10 mL of acetonitrile (B52724) is added, and the tube is shaken vigorously for 1 minute. The isotopically labeled internal standard solution (e.g., Clothianidin-d3) is added at this stage.

• Salting Out: A salt mixture, typically containing 4 g of anhydrous magnesium sulfate (B86663) (MgSO₄) and 1 g of sodium chloride (NaCl), is added to the tube. The tube is immediately shaken for 1 minute to induce phase separation.

• Centrifugation: The sample is centrifuged at ≥3000 rpm for 5 minutes.

• Dispersive Solid-Phase Extraction (d-SPE) Cleanup: An aliquot of the upper acetonitrile layer is transferred to a 2 mL or 15 mL centrifuge tube containing a d-SPE cleanup sorbent (e.g., a mixture of primary secondary amine (PSA), C18, and anhydrous MgSO₄). The tube is vortexed for 30 seconds and then centrifuged.

• Final Extract: The supernatant is collected, filtered, and transferred to an autosampler vial for LC-MS/MS analysis.

LC-MS/MS Analysis

• Chromatographic Separation: The extract is injected into a liquid chromatography system equipped with a C18 reversed-phase column. A gradient elution is typically performed using a mobile phase consisting of water and acetonitrile or methanol, often with additives like formic acid or ammonium (B1175870) formate (B1220265) to improve peak shape and ionization efficiency.

• Mass Spectrometric Detection: The eluent from the LC system is introduced into a tandem mass spectrometer operating in positive electrospray ionization (ESI+) mode. The analytes are detected and quantified using multiple reaction monitoring (MRM). Specific precursor-to-product ion transitions for both the native Clothianidin and the isotopically labeled internal standard are monitored.

Signaling Pathway of Clothianidin

Clothianidin, like other neonicotinoid insecticides, acts as an agonist at the insect nicotinic acetylcholine (B1216132) receptors (nAChRs).[4] These receptors are ligand-gated ion channels crucial for fast synaptic transmission in the insect central nervous system.

Caption: Mechanism of action of Clothianidin on insect nAChRs.

The binding of Clothianidin to the nAChR leads to the opening of the ion channel, resulting in an influx of sodium ions (Na⁺) into the postsynaptic neuron. This causes membrane depolarization and the continuous firing of action potentials, leading to hyperexcitation of the nervous system, followed by paralysis and ultimately the death of the insect.[4][5]

Experimental Workflow

The overall workflow for the analysis of Clothianidin in a given sample matrix involves several key steps, from sample collection to data analysis.

Caption: General workflow for Clothianidin residue analysis.

This systematic approach ensures that the analytical results are accurate, reproducible, and reliable for regulatory and research purposes. The inclusion of an appropriate isotopically labeled internal standard, such as Clothianidin-d3, at the extraction step is fundamental to the success of this workflow.

References

• 1. Isotope-labeled internal standards and grouping scheme for determination of neonicotinoid insecticides and their metabolites in fruits, vegetables and cereals - A compensation of matrix effects - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Validation of analytical method and evaluation of clothianidin residues in rice in a typical Chinese field ecosystem | The Journal of Agricultural Science | Cambridge Core [cambridge.org]
• 3. lcms.cz [lcms.cz]
• 4. Agonist actions of clothianidin on synaptic and extrasynaptic nicotinic acetylcholine receptors expressed on cockroach sixth abdominal ganglion - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Neonicotinoid insecticides display partial and super agonist actions on native insect nicotinic acetylcholine receptors - PubMed [pubmed.ncbi.nlm.nih.gov]

Unraveling Molecular Fingerprints: A Comparative Fragmentation Analysis of Clothianidin and its Deuterated Analog, Clothianidin-d3

For researchers, scientists, and professionals in drug development, understanding the mass spectrometric behavior of compounds and their isotopically labeled counterparts is crucial for developing robust analytical methods. This guide provides a detailed comparative analysis of the fragmentation patterns of the neonicotinoid insecticide Clothianidin and its deuterated internal standard, Clothianidin-d3, supported by experimental data and protocols.

This analysis focuses on the application of Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS), a powerful technique for the quantification of trace-level analytes in complex matrices. The distinct fragmentation patterns of Clothianidin and Clothianidin-d3 upon collision-induced dissociation (CID) allow for their specific and simultaneous detection, a cornerstone of reliable quantitative analysis.

Comparative Fragmentation Data

The key to differentiating and quantifying Clothianidin and its deuterated analog lies in their distinct precursor and product ions in tandem mass spectrometry. The three deuterium (B1214612) atoms on the N-methyl group of Clothianidin-d3 result in a 3 Dalton mass shift in the precursor ion and in any fragments retaining this labeled group.

Compound	Precursor Ion (m/z)	Quantifier Ion (m/z)	Qualifier Ion (m/z)
Clothianidin	250.0	169.0	132.0[1][2]
Clothianidin-d3	253.1[3]	172.0 (inferred)	132.05[3]

Table 1: Multiple Reaction Monitoring (MRM) transitions for Clothianidin and Clothianidin-d3.

The primary fragmentation of Clothianidin involves the cleavage of the molecule, leading to the formation of the characteristic product ions at m/z 169.0 and 132.0. For Clothianidin-d3, while the fragment at m/z 132.05 (corresponding to the chlorothiazolylmethyl moiety) remains unchanged, the fragment retaining the deuterated methyl group is expected to be observed at m/z 172.0. This clear mass difference in one of the major product ions is fundamental for their unambiguous differentiation in a single analysis.

Proposed Fragmentation Pathway

The fragmentation of Clothianidin and Clothianidin-d3 in the mass spectrometer provides structural information. A proposed pathway for the formation of the major product ions is outlined below.

Caption: Proposed fragmentation of Clothianidin.

Experimental Protocol: LC-MS/MS Analysis

This section details a typical experimental protocol for the comparative analysis of Clothianidin and Clothianidin-d3 using Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS).

1. Sample Preparation: A stock solution of Clothianidin and Clothianidin-d3 is prepared in a suitable solvent such as methanol (B129727) or acetonitrile (B52724) at a concentration of 1 mg/mL. Working standards of varying concentrations are then prepared by serial dilution in the initial mobile phase. For analysis in complex matrices, a sample extraction and clean-up procedure, such as the QuEChERS (Quick, Easy, Cheap, Effective, Rugged, and Safe) method, is often employed.

2. Liquid Chromatography (LC) Conditions:

• Column: A C18 reversed-phase column (e.g., 2.1 x 150 mm, 3.5 µm) is commonly used.[4]

• Mobile Phase: A gradient elution is typically used with a combination of water with 0.1% formic acid (Mobile Phase A) and acetonitrile or methanol with 0.1% formic acid (Mobile Phase B).

• Flow Rate: A flow rate of 0.2-0.4 mL/min is generally appropriate.

• Injection Volume: 5-10 µL.

• Column Temperature: Maintained at around 40°C.

3. Mass Spectrometry (MS) Conditions:

• Ionization Source: Electrospray Ionization (ESI) in positive ion mode.

• Scan Type: Multiple Reaction Monitoring (MRM).[2]

• Ion Source Parameters: Optimized for maximum signal intensity (e.g., capillary voltage, source temperature, desolvation gas flow).

• Collision Gas: Argon is typically used.

• MRM Transitions: As listed in Table 1.

Mode of Action: Signaling Pathway

Clothianidin, like other neonicotinoid insecticides, acts as an agonist on the nicotinic acetylcholine (B1216132) receptors (nAChRs) in the central nervous system of insects.[5] This leads to the continuous stimulation of the nerve cells, resulting in paralysis and eventual death of the insect. The deuteration in Clothianidin-d3 does not alter its biological activity, making it an ideal internal standard.

Caption: Action of Clothianidin on nAChRs.

Experimental Workflow

The overall process for the comparative fragmentation analysis is summarized in the following workflow diagram.

Caption: Workflow for comparative analysis.

This guide provides a foundational understanding of the comparative fragmentation analysis of Clothianidin and Clothianidin-d3. The distinct mass spectrometric behavior of these two compounds, driven by isotopic labeling, enables their reliable and accurate quantification, a critical aspect of modern analytical chemistry in various scientific disciplines.

References

• 1. nrcgrapes.in [nrcgrapes.in]
• 2. mdpi.com [mdpi.com]
• 3. shimadzu.com [shimadzu.com]
• 4. researchgate.net [researchgate.net]
• 5. An Overview on the Effect of Neonicotinoid Insecticides on Mammalian Cholinergic Functions through the Activation of Neuronal Nicotinic Acetylcholine Receptors [mdpi.com]

Comparative study of Clothianidin-d3 performance on different LC-MS/MS instruments

For researchers, scientists, and professionals in drug development and environmental analysis, the precise quantification of analytes is paramount. The choice of a Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) system can significantly influence the sensitivity, selectivity, and robustness of an analytical method. This guide offers a comparative overview of the performance of Clothianidin-d3, a deuterated internal standard for the neonicotinoid insecticide Clothianidin, across various LC-MS/MS instruments from leading manufacturers.

The data presented here is a synthesis of information from multiple application notes and research studies. While not a direct head-to-head comparison under identical conditions, this guide provides valuable insights into the performance characteristics of different platforms, facilitating an informed decision for your specific analytical needs.

Data Presentation: A Comparative Look at Performance Metrics

The following tables summarize the instrumental conditions and performance data from various studies that utilized Clothianidin-d3 as an internal standard for the analysis of neonicotinoids.

Table 1: LC-MS/MS System Configurations for Neonicotinoid Analysis Utilizing Clothianidin-d3

Manufacturer	LC-MS/MS System	Matrix	Sample Preparation	LC Column Example	Mobile Phase Example
Agilent	1290 Infinity II LC with 6470 Triple Quadrupole	Honey	Simple dilution ("dilute and shoot")[1]	Not specified	Water and Acetonitrile (B52724) with formic acid[1]
Sciex	QTRAP 5500	Water	Direct Aqueous Injection or Solid-Phase Extraction (SPE)[2][3]	Biphenyl (B1667301) stationary-phase[2]	Not specified
Shimadzu	Nexera X2 UHPLC with LCMS-8060	Honey	QuEChERS with dispersive Solid Phase Extraction (dSPE)[4][5]	Not specified	Acetonitrile and water[4]
Perkin Elmer / Sciex	Series 200 HPLC with 3200 QTRAP	Propolis	Solid-Phase Extraction (SPE)[6]	Agilent C8[6]	Acetonitrile with 0.1% HCOOH[6]

Table 2: Performance Data from Methods Employing Clothianidin-d3 Internal Standard

Manufacturer	LC-MS/MS System	Target Analyte	LOD	LOQ	Linearity (R²)	Recovery (%)	Clothianidin-d3 MRM Transitions (m/z)
Agilent	6470 Triple Quad	Neonicotinoids	-	1-100 µg/L (calibration range)	>0.99	Not specified	-
Sciex	QTRAP 5500	Neonicotinoids	2-7 ng/L (SPE)	-	-	78-110	-
Sciex	Analyst 1.4.1 Software	Clothianidin	0.017 ng/mL (water), 0.023 ng/g (soil)	0.037 ng/mL (water), 0.063 ng/g (soil)	>0.989	92 (water), 112.9 (soil)	253.1 > 132.1 / 172.0[7]
Shimadzu	LCMS-8060	Neonicotinoids	-	0.5 pg/mL (1 fg on column)	Not specified	70-120	-
Perkin Elmer / Sciex	3200 QTRAP	Clothianidin	4.4 ng/g	14.7 ng/g	>0.99	10-20	-

Note: LOD and LOQ values are highly matrix-dependent and reflect the performance of the entire analytical method, not just the instrument.

Experimental Protocols

Detailed methodologies are crucial for replicating and comparing results. Below are summaries of typical experimental protocols employed in the analysis of neonicotinoids using Clothianidin-d3.

Sample Preparation

• Simple Dilution: For relatively clean matrices like honey, a simple "dilute and shoot" method can be effective. The sample is dissolved in water, vortexed, and filtered before injection[1].

• QuEChERS: The "Quick, Easy, Cheap, Effective, Rugged, and Safe" (QuEChERS) method is widely used for complex matrices. It involves an extraction with acetonitrile followed by a cleanup step using dispersive solid-phase extraction (dSPE)[4][5].

• Solid-Phase Extraction (SPE): SPE is a common technique for cleaning up and concentrating analytes from liquid samples like water or propolis extracts[2][6].

Liquid Chromatography (LC)

• Columns: Reversed-phase columns, such as C8 or those with a biphenyl stationary phase, are frequently used for the separation of neonicotinoids[2][6].

• Mobile Phases: The mobile phase typically consists of a gradient of water and an organic solvent like acetonitrile, often with additives such as formic acid to improve ionization efficiency[1][6].

Mass Spectrometry (MS)

• Ionization: Electrospray ionization (ESI) in positive ion mode is the most common technique for the analysis of neonicotinoids[7].

• Detection Mode: Tandem mass spectrometers are operated in Multiple Reaction Monitoring (MRM) mode for high selectivity and sensitivity. This involves monitoring specific precursor-to-product ion transitions for each analyte and internal standard[2][7]. For Clothianidin-d3, a common precursor ion is m/z 253.1, with product ions such as m/z 132.1 and 172.0 being monitored[7].

Experimental Workflow Visualization

The following diagram illustrates a generalized workflow for the LC-MS/MS analysis of a target analyte using a deuterated internal standard like Clothianidin-d3.

Caption: General workflow for quantitative analysis using LC-MS/MS with an internal standard.

Conclusion

The choice of an LC-MS/MS instrument for the analysis of Clothianidin and its deuterated internal standard, Clothianidin-d3, depends on the specific requirements of the application, including the complexity of the matrix, the required limits of detection, and throughput needs.

• Agilent's 6470 Triple Quadrupole system demonstrates robust performance, particularly with simplified sample preparation methods for certain matrices[1].

• Sciex's QTRAP systems (e.g., 5500) are shown to be highly sensitive, capable of reaching low nanogram per liter detection limits in environmental water samples[2][3].

• Shimadzu's LCMS-8060 is highlighted for its ultra-sensitive assay capabilities, achieving quantification at the femtogram level on-column, which is beneficial for trace-level analysis in challenging matrices like honey[4][5].

Ultimately, while all modern triple quadrupole LC-MS/MS systems from these manufacturers are capable of performing this analysis, factors such as ease of use, software capabilities, and available support should also be considered. For methods requiring the utmost sensitivity, higher-end models like the Sciex 6500 or Shimadzu LCMS-8060 may be advantageous. For routine analysis in less complex matrices, a range of instruments can provide the necessary performance. It is recommended to request demonstrations and analyze representative samples on shortlisted instruments before making a final purchasing decision.

References

• 1. agilent.com [agilent.com]
• 2. Liquid chromatography/tandem mass spectrometry analysis of neonicotinoids in environmental water - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Liquid chromatography-tandem mass spectrometry analysis of neonicotinoid pesticides and 6-chloronicotinic acid in environmental water with direct aqueous injection - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. shimadzu.com [shimadzu.com]
• 5. storage.googleapis.com [storage.googleapis.com]
• 6. Determination of Neonicotinoid Pesticides in Propolis with Liquid Chromatography Coupled to Tandem Mass Spectrometry - PMC [pmc.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]

Safety & Regulatory Compliance

Safeguarding Your Laboratory and Environment: Proper Disposal of Clothianidin-d3

For researchers and scientists in the fast-paced world of drug development, adherence to strict safety protocols is paramount. The proper disposal of chemical reagents like Clothianidin-d3 is a critical component of laboratory safety and environmental responsibility. This guide provides a clear, step-by-step procedure for the safe disposal of Clothianidin-d3, ensuring the protection of both laboratory personnel and the surrounding ecosystem.

Clothianidin-d3, a deuterated isotopologue of the neonicotinoid insecticide Clothianidin, requires careful handling due to its potential health and environmental hazards. It is harmful if swallowed and demonstrates high toxicity to aquatic life with long-lasting effects.[1][2][3][4] Therefore, following established disposal protocols is not just a regulatory requirement but a professional obligation.

Hazard Profile of Clothianidin

Understanding the hazard profile is the first step in safe handling and disposal. Below is a summary of key hazard information for the parent compound, clothianidin, which should be considered applicable to Clothianidin-d3 in a laboratory context.

Hazard Classification	Category	Statement
Acute Oral Toxicity	Category 4	H302: Harmful if swallowed[2][3]
Specific Target Organ Toxicity (Single Exposure)	Category 2	H371: May cause damage to the nervous system[4]
Hazardous to the Aquatic Environment (Acute)	Category 1	H400: Very toxic to aquatic life[1][4]
Hazardous to the Aquatic Environment (Chronic)	Category 1	H410: Very toxic to aquatic life with long lasting effects[1][2][3][4]

Step-by-Step Disposal Protocol for Clothianidin-d3

This protocol outlines the necessary steps for the safe disposal of Clothianidin-d3 from a laboratory setting.

1. Personal Protective Equipment (PPE): Before handling Clothianidin-d3 for any purpose, including disposal, ensure you are wearing the appropriate PPE.[5]

• Gloves: Handle with chemical-resistant gloves. Dispose of contaminated gloves after use in accordance with good laboratory practices and applicable laws.[5]

• Eye Protection: Wear safety glasses or goggles.

• Lab Coat: A lab coat or impervious clothing is necessary to protect your skin.[5]

• Respiratory Protection: If working with the solid form and there is a risk of dust formation, use a respirator and ensure adequate ventilation, such as a laboratory fume hood.[5]

2. Waste Collection and Storage:

• Solid Waste:

  • Carefully collect any solid Clothianidin-d3 waste.

  • Avoid creating dust.[5]

  • Place the waste into a clearly labeled, suitable, and closed container for disposal.[5]

• Liquid Waste (Solutions):

  • Collect all solutions containing Clothianidin-d3 in a designated, sealed, and clearly labeled hazardous waste container.

  • Do not pour any Clothianidin-d3 waste down the drain, as this can lead to environmental contamination.[4][5]

• Contaminated Materials:

  • Any materials that have come into contact with Clothianidin-d3, such as pipette tips, weighing paper, or contaminated gloves, should be considered hazardous waste.

  • Place these items in the designated solid hazardous waste container.

3. Accidental Spills: In the event of a spill, take the following immediate actions:

• Evacuate and restrict access to the affected area.

• Ensure adequate ventilation.

• Wearing appropriate PPE, carefully pick up and collect the spilled material. Avoid generating dust.[5]

• Place the collected material and any contaminated cleaning supplies into a sealed, labeled container for hazardous waste disposal.[5]

• Wash the spill area after the material has been collected. Collect the wash water for approved disposal.[4]

4. Professional Disposal:

• The ultimate disposal of Clothianidin-d3 must be handled by a licensed professional waste disposal service.[5]

• Do not attempt to dispose of this material through standard laboratory or municipal waste streams.

• Your institution's Environmental Health and Safety (EHS) department will have established procedures and contracts for the disposal of hazardous chemical waste. Contact them for specific instructions on waste pickup and disposal.

• Ensure all waste containers are properly labeled according to your institution's and local regulatory requirements before collection.

Disposal Workflow

The following diagram illustrates the decision-making process for the proper disposal of Clothianidin-d3 in a laboratory setting.

Caption: Workflow for the safe disposal of Clothianidin-d3 in a laboratory environment.

By adhering to these procedures, you contribute to a safer laboratory environment and ensure that your research activities are conducted with the utmost respect for environmental regulations. Always consult your institution's specific safety and disposal guidelines and the material's Safety Data Sheet (SDS) before handling any chemical.

References

• 1. 30agro.co.kr [30agro.co.kr]
• 2. echemi.com [echemi.com]
• 3. cpachem.com [cpachem.com]
• 4. download.basf.com [download.basf.com]
• 5. cdnisotopes.com [cdnisotopes.com]

Safeguarding Your Research: A Comprehensive Guide to Handling Clothianidin-d3

For researchers, scientists, and drug development professionals, ensuring a safe laboratory environment is paramount. This guide provides essential, immediate safety and logistical information for the handling of Clothianidin-d3, including personal protective equipment (PPE) recommendations, operational procedures, and disposal plans.

Clothianidin-d3, a deuterated analog of the neonicotinoid insecticide clothianidin, requires careful handling to minimize exposure and ensure laboratory safety. Adherence to proper safety protocols is critical to mitigate potential health risks.

Personal Protective Equipment (PPE)

The consistent recommendation across safety data sheets (SDS) is the use of a multi-layered defense against potential exposure. The following table summarizes the required and recommended PPE for handling Clothianidin-d3.

PPE Category	Item	Specifications and Recommendations
Hand Protection	Chemical-resistant gloves	Impermeable and resistant to the product. Nitrile or butyl rubber gloves are suitable options. Always inspect gloves for signs of wear and tear before use.[1][2][3]
Body Protection	Protective clothing	A long-sleeved shirt and long pants are the minimum requirement. For mixing, loading, or other activities with a higher risk of splashing, a chemical-resistant apron or coveralls should be worn.[1][4]
Eye and Face Protection	Safety glasses with side shields or goggles	To protect against dust and splashes. In situations with a higher risk of splashing, a face shield may be necessary.[2][5][6]
Respiratory Protection	Respirator	While not always mandatory, a respirator is recommended, especially when handling the powder form or in areas with inadequate ventilation, to prevent inhalation of dust.[2][6] The specific type of respirator and cartridge should be selected based on a risk assessment of the planned procedure.
Foot Protection	Closed-toe shoes	Required for all laboratory work. In areas with a risk of spills, chemical-resistant boots are recommended.[1][6]

Operational and Disposal Plans

A systematic approach to handling and disposal is crucial for laboratory safety and environmental protection.

Handling Procedures:

• Engineering Controls: Work in a well-ventilated area, preferably in a chemical fume hood, to minimize inhalation exposure.[7]

• Safe Handling Practices: Avoid contact with skin and eyes.[7][8] Do not eat, drink, or smoke in areas where Clothianidin-d3 is handled.[9][10] Wash hands thoroughly after handling.[1][9][10]

• Spill Management: In case of a spill, avoid creating dust.[7][8] Wear appropriate PPE, gently sweep or scoop up the material, and place it in a suitable, closed container for disposal.[7][8]

Disposal Plan:

• Waste Characterization: Unused Clothianidin-d3 and any contaminated materials (e.g., gloves, wipes) should be treated as hazardous waste.

• Container Disposal: Do not reuse empty containers.[11] They should be triple-rinsed (or equivalent) and disposed of in accordance with local, state, and federal regulations.[12]

• Waste Disposal: Dispose of waste at an approved waste disposal facility.[11] Do not allow the product to enter drains or waterways, as it is very toxic to aquatic life.[9][10][13]

Logical Workflow for Safe Handling

The following diagram illustrates the step-by-step process for safely handling Clothianidin-d3 in a laboratory setting.

Caption: Logical workflow for the safe handling of Clothianidin-d3.

References

• 1. pp-web-images.s3.amazonaws.com [pp-web-images.s3.amazonaws.com]
• 2. solutionsstores.com [solutionsstores.com]
• 3. osha.oregon.gov [osha.oregon.gov]
• 4. Pesticide use and personal protective equipment [health.vic.gov.au]
• 5. conncoll.edu [conncoll.edu]
• 6. hgic.clemson.edu [hgic.clemson.edu]
• 7. Clothianidin | C6H8ClN5O2S | CID 86287519 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 8. cdnisotopes.com [cdnisotopes.com]
• 9. cpachem.com [cpachem.com]
• 10. sigmaaldrich.com [sigmaaldrich.com]
• 11. epa.gov [epa.gov]
• 12. lcp-shared.s3.amazonaws.com [lcp-shared.s3.amazonaws.com]
• 13. cdn.prod.website-files.com [cdn.prod.website-files.com]